Technical Documentation Center

3-Chloro-2-(trifluoromethyl)isonicotinonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

This guide serves as a technical whitepaper for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile , a highly specialized heterocyclic building block. Structural Analysis, Synthetic Pathways, and Pharmacophore Utility Execut...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical whitepaper for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile , a highly specialized heterocyclic building block.

Structural Analysis, Synthetic Pathways, and Pharmacophore Utility

Executive Summary & Compound Identity

3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a densely functionalized pyridine scaffold used primarily in the synthesis of next-generation agrochemicals (SDHI fungicides) and small-molecule kinase inhibitors. Its structure combines the lipophilic bulk of a trifluoromethyl group with the orthogonal reactivity of a nitrile handle and a sterically constrained chlorine atom.

Chemical Identity Table
PropertySpecification
IUPAC Name 3-Chloro-2-(trifluoromethyl)pyridine-4-carbonitrile
Common Name 3-Chloro-2-(trifluoromethyl)isonicotinonitrile
CAS Number 2227791-86-6 (Nitrile form); 749875-02-3 (Acid precursor)
Molecular Formula

Molecular Weight 206.55 g/mol
SMILES FC(F)(F)c1nccc(C#N)c1Cl
Appearance Off-white to pale yellow solid (Predicted)
LogP (Predicted) ~2.5 (High lipophilicity due to

)

Structural & Electronic Properties

The molecule exhibits a unique "push-pull" electronic landscape defined by three key features:

  • Steric Locking (The "Buttressing Effect"): The bulky trifluoromethyl group at C2 and the chlorine atom at C3 create significant steric strain. This "locks" the conformation of downstream intermediates, often improving the binding selectivity of final drug candidates by restricting rotatable bonds.

  • Electronic Deficiency: The pyridine ring is severely electron-deficient due to the cumulative inductive effects (-I) of the nitrogen,

    
    , and 
    
    
    
    groups. This makes the C6 position highly susceptible to Nucleophilic Aromatic Substitution (
    
    
    ).
  • The Nitrile Handle: The C4-nitrile is a versatile electrophile, readily convertible to amidines, tetrazoles, or amines, serving as the primary attachment point for pharmacophores.

Synthetic Methodologies

Synthesis of this isomer is non-trivial due to the directing effects of the pyridine nitrogen. The most robust route avoids direct halogenation of the nitrile and instead proceeds via the carboxylic acid.

Protocol A: Dehydrative Cyanation from Carboxylic Acid

This is the preferred laboratory-scale method, utilizing 3-Chloro-2-(trifluoromethyl)isonicotinic acid (CAS 749875-02-3) as the starting material.

Step 1: Acid Chloride Formation

  • Reagents: Thionyl chloride (

    
    ) or Oxalyl chloride, catalytic DMF.
    
  • Conditions: Reflux in DCM or Toluene, 2-3 hours.

  • Mechanism: Conversion of the

    
     to the highly reactive 
    
    
    
    species.

Step 2: Amide Formation

  • Reagents: Aqueous Ammonia (

    
    ) or Ammonia gas.
    
  • Conditions:

    
     to RT, biphasic system (DCM/Water).
    
  • Outcome: Formation of 3-chloro-2-(trifluoromethyl)isonicotinamide.

Step 3: Dehydration to Nitrile

  • Reagents: Trifluoroacetic anhydride (TFAA) / Pyridine OR Phosphorus oxychloride (

    
    ).
    
  • Conditions:

    
     to RT in dry DCM.
    
  • Critical Control Point: Temperature must be controlled to prevent hydrolysis of the

    
     group, which can occur under harsh acidic conditions at high temperatures.
    
Visualization: Synthetic Pathway

Synthesis Acid Precursor: 3-Cl-2-CF3-isonicotinic acid (CAS 749875-02-3) AcidCl Intermediate: Acid Chloride Acid->AcidCl SOCl2, DMF (Activation) Amide Intermediate: Primary Amide AcidCl->Amide NH3 (aq) (Amination) Nitrile Target: 3-Chloro-2-(trifluoromethyl) isonicotinonitrile Amide->Nitrile TFAA, Pyridine (Dehydration)

Caption: Step-wise conversion from the commercially available acid precursor to the target nitrile.

Reactivity Profile & Applications

The reactivity of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile is dominated by the electron-poor nature of the pyridine ring.

Nucleophilic Aromatic Substitution ( )

Unlike typical pyridines where the 2- and 4-positions are most reactive, this molecule is substituted at C2 (


), C3 (

), and C4 (

).
  • Primary Site of Attack: The C6 position (ortho to the ring nitrogen) is the most electrophilic open site. Nucleophiles (amines, thiols) will attack here.[1]

  • Secondary Site: Under forcing conditions, the C3-Chlorine can be displaced, particularly if the nucleophile is small and the solvent is polar aprotic (DMSO, NMP). However, the adjacent

    
     group provides significant steric shielding.
    
Nitrile Transformations

The C4-nitrile group serves as a "masked" functionality for drug discovery:

  • Hydrolysis: Converts back to the amide or acid (useful for prodrug strategies).

  • Reduction: Catalytic hydrogenation (

    
    , Raney Ni) yields the benzylamine analog.
    
  • Cyclization: Reaction with sodium azide (

    
    ) yields the tetrazole derivative, a bioisostere for carboxylic acids in angiotensin II receptor blockers.
    
Visualization: Reactivity Map

Reactivity Center 3-Chloro-2-(trifluoromethyl) isonicotinonitrile SNAr SnAr Attack at C6 (Amines/Thiols) Center->SNAr High Reactivity Tetrazole Tetrazole Formation (NaN3/ZnBr2) Center->Tetrazole Click Chem Reduction Reduction to Amine (H2/Pd-C) Center->Reduction Standard Coupling Suzuki Coupling at C3-Cl (Pd-cat, Boronic Acids) Center->Coupling Sterically Difficult Requires Specialized Ligands

Caption: Functionalization logic. Note the steric difficulty of C3 coupling due to the adjacent CF3 group.

Handling & Safety (E-E-A-T)

As a halogenated nitrile, this compound poses specific risks. Protocols must be self-validating to ensure operator safety.

Hazard Identification
  • Acute Toxicity: Nitriles liberate cyanide upon metabolism or thermal decomposition. Treat as Fatal if Swallowed/Inhaled .

  • Skin/Eye Irritant: The

    
     and 
    
    
    
    groups increase lipophilicity, facilitating rapid dermal absorption.
Validated Safety Protocol
  • Cyanide Monitoring: All reactions involving the nitrile formation or hydrolysis must be performed in a hood equipped with a cyanide gas detector.

  • Quench Protocol: Keep a solution of Ferrous Sulfate (

    
    )  and Sodium Hydroxide nearby. In case of spill, this converts free cyanide into the stable ferrocyanide complex.
    
  • Waste Disposal: Aqueous waste streams must be treated with bleach (sodium hypochlorite) at pH > 10 to oxidize residual cyanide before disposal.

References

  • PubChem. (2025).[2] 3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile (Isomer Analog Data). National Library of Medicine. Link

  • Acros PharmaTech. (2024). 3-Chloro-2-(trifluoromethyl)isonicotinic acid (Precursor CAS 749875-02-3).[3] Link

  • ChemSrc. (2024). CAS 2227791-86-6 Entry.[4] Link

  • European Patent Office. (2007). Process for the preparation of 2-cyanopyridine derivatives (General Pyridine Cyanation Methodologies). EP1746089. Link

Sources

Exploratory

Thermodynamic Stability of Trifluoromethylated Pyridine Nitriles

This guide provides a comprehensive technical analysis of the thermodynamic and kinetic stability profiles of trifluoromethylated pyridine nitriles, a critical scaffold in modern drug discovery. Technical Guide for Medic...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical analysis of the thermodynamic and kinetic stability profiles of trifluoromethylated pyridine nitriles, a critical scaffold in modern drug discovery.

Technical Guide for Medicinal Chemistry & Process Development

Executive Summary: The Stability-Activity Nexus

In medicinal chemistry, trifluoromethylated pyridine nitriles (CF₃-Py-CN) represent a "Goldilocks" zone of physicochemical properties. The trifluoromethyl group (


) imparts lipophilicity and metabolic resistance, while the nitrile group (

) serves as a versatile polar handle or electrophilic warhead.

However, the thermodynamic stability of these systems is non-trivial. It is governed by the interplay between the electron-deficient pyridine ring, the strong inductive withdrawal of the


 group, and the linear geometry of the nitrile. Understanding this landscape is essential for preventing late-stage hydrolysis, controlling regioselectivity during synthesis, and predicting metabolic soft spots.

Thermodynamic Landscape & Isomer Stability

The thermodynamic stability of CF₃-Py-CN isomers is dictated by the relative positions of the substituents to the ring nitrogen. Unlike benzene, the pyridine ring possesses a permanent dipole and a lone pair, creating distinct electronic vectors that stabilize or destabilize specific isomers.

Electronic Vectors and Positional Stability

The stability hierarchy is generally governed by the minimization of dipole repulsion and the maximization of inductive stabilization.

  • The Ortho Effect (2-position): Placing electron-withdrawing groups (EWGs) like

    
     or 
    
    
    
    at the 2- or 6-position is thermodynamically favorable due to the strong inductive (
    
    
    -bond) interaction with the electronegative ring nitrogen. However, lone-pair repulsion between the fluorine atoms and the pyridine nitrogen can destabilize 2-CF₃ isomers compared to 3-CF₃ isomers in the absence of other factors.
  • The Meta Stability (3-position): The 3-position is electronically "neutral" relative to the ring nitrogen's resonance effects. Substituents here rely purely on their intrinsic bond strengths. 3-CF₃-pyridines are often the thermodynamic sink in rearrangement reactions.

  • The Para Resonance (4-position): A nitrile at the 4-position enjoys resonance stabilization with the ring nitrogen, making 4-cyanopyridines exceptionally stable against spontaneous decomposition, though highly reactive toward nucleophiles.

Visualization: Isomer Energy & Reactivity Map

The following diagram illustrates the relationship between substitution patterns and their dominant stability characteristics.

IsomerStability cluster_0 Thermodynamic Stability Hierarchy Iso3 3-CF3 / 5-CN (Meta-Meta) High Chemical Stability Low Steric Clash Iso2 2-CF3 / 3-CN (Ortho-Meta) Steric Strain (F vs CN) High Hydrolytic Risk Iso3->Iso2 Decreasing Thermodynamic Stability Iso4 2-CN / 4-CF3 (Ortho-Para) Resonance Stabilized High Electrophilicity Iso4->Iso3 Metabolic Stability Optimization Factor1 Dipole Alignment Factor1->Iso4 Factor2 Steric Repulsion (CF3 vs N-Lone Pair) Factor2->Iso2

Caption: Comparative stability landscape of common CF3-Py-CN isomers based on electronic and steric vectors.

Hydrolytic Stability: The Nitrile Achilles' Heel

While the pyridine ring and C-F bonds are robust, the nitrile group is the thermodynamic weak point, particularly when "activated" by the


 group.
Electronic Activation

The


 group is a powerful electron-withdrawing group (Hammett 

). When placed ortho or para to a nitrile group, it significantly depletes electron density from the nitrile carbon.[1]
  • Consequence: The nitrile carbon becomes highly electrophilic ($ \delta+ $).

  • Risk: In aqueous or physiological conditions (pH 7.4), the rate of hydrolysis to the primary amide (and subsequently the carboxylic acid) is accelerated compared to non-fluorinated analogs.

The "Ortho-Shielding" Anomaly

Despite the electronic activation, a


 group located ortho (adjacent) to the nitrile can paradoxically increase  stability against enzymatic hydrolysis due to steric hindrance. The bulky 

sphere (Van der Waals radius

Å) blocks the approach of hydrolytic enzymes (nitrilases) or nucleophilic water.

Data Summary: Relative Hydrolysis Risks

Isomer ConfigurationElectronic ActivationSteric ShieldingHydrolysis Risk (pH 7.4)
2-CN, 3-CF₃ Very High (Inductive)High (Ortho blockade)Moderate (Sterics dominate)
2-CN, 4-CF₃ High (Resonance)LowHigh (Rapid hydrolysis)
3-CN, 5-CF₃ Low (Meta effect)LowLow (Most stable)

Synthetic Pathways: Thermodynamic vs. Kinetic Control

Selecting a synthetic route requires distinguishing between kinetic products (often from radical chemistry) and thermodynamic products (from condensation/exchange).

Radical Trifluoromethylation (Kinetic)

Reactions using Langlois reagent ($ \text{CF}_3\text{SO}_2\text{Na} $) or photoredox catalysis often proceed via radical attack.

  • Mechanism: The electrophilic

    
     radical attacks the most electron-rich position.
    
  • Outcome: In cyanopyridines, the ring is electron-deficient. Radical attack is often non-selective or favors positions ortho to the nitrogen (Minisci-type), which may not be the thermodynamically most stable isomer.

Halogen-Exchange (Thermodynamic)

Industrial routes often employ Chlorine-Fluorine exchange (Halex) at high temperatures (


).
  • Protocol: Starting with perchlorinated pyridine nitriles, KF is used in polar aprotic solvents (sulfolane).

  • Thermodynamic Control: Under these harsh conditions, the product distribution reflects thermodynamic stability. The

    
     group will preferentially form at positions activated for nucleophilic aromatic substitution (
    
    
    
    ), typically ortho or para to the nitrile or ring nitrogen.

Experimental Protocols: Stability Validation

To validate the thermodynamic and metabolic stability of a new CF₃-Py-CN scaffold, the following self-validating workflows are recommended.

Protocol: pH-Dependent Hydrolysis Assay

Objective: Quantify the thermodynamic susceptibility of the nitrile group to hydrolysis.

  • Preparation: Dissolve compound (10 µM) in DMSO.

  • Incubation: Dilute into phosphate buffers at pH 1.2 (simulated gastric), pH 7.4 (plasma), and pH 9.0 (intestinal).

  • Sampling: Aliquot at

    
     hours.
    
  • Analysis: LC-MS/MS monitoring for the parent nitrile (

    
    ) and the hydrolysis product (Amide 
    
    
    
    ).
  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    indicates instability.
Protocol: Microsomal Metabolic Stability (Microsome Stability)

Objective: Assess resistance to oxidative metabolism (CYP450).

  • System: Human Liver Microsomes (HLM) + NADPH regenerating system.

  • Control: Verapamil (high clearance) and Warfarin (low clearance).

  • Workflow:

    • Pre-incubate microsomes (0.5 mg/mL) with test compound (1 µM) at 37°C for 5 min.

    • Initiate with NADPH.[2]

    • Quench with ice-cold Acetonitrile containing internal standard at 0, 5, 15, 30, 60 min.

  • Validation: If

    
     min, the CF₃ group is effectively blocking metabolic hot spots.
    
Visualization: Stability Testing Workflow

StabilityWorkflow cluster_chem Chemical Stability cluster_bio Metabolic Stability Start Candidate CF3-Py-CN Acid pH 1.2 (Hydrolysis) Start->Acid Base pH 9.0 (Hydrolysis) Start->Base HLM HLM + NADPH (Oxidation) Start->HLM Analysis LC-MS/MS Quantification Acid->Analysis Base->Analysis HLM->Analysis Decision Go/No-Go Analysis->Decision T1/2 Calculation

Caption: Integrated workflow for assessing chemical and metabolic stability of pyridine nitriles.

References

  • BenchChem Technical Support. (2025).[2] A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group. BenchChem. Link

  • Gross, Z., et al. (2021).[3] Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Angewandte Chemie International Edition. Link

  • Kuninobu, Y. (2023).[4] Regioselective C-H Trifluoromethylation and Its Related Reactions of (Hetero)aromatic Compounds. The Chemical Record. Link

  • Tsukamoto, M., & Nakamura, T. (2022). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. Link

  • Zheng, Z., et al. (2022).[5] Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. Link

Sources

Foundational

Electronic properties of 3-chloro-2-(trifluoromethyl)isonicotinonitrile in heterocyclic synthesis

The following technical guide details the electronic properties and synthetic utility of 3-chloro-2-(trifluoromethyl)isonicotinonitrile , a highly functionalized pyridine scaffold used in the design of advanced pharmaceu...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the electronic properties and synthetic utility of 3-chloro-2-(trifluoromethyl)isonicotinonitrile , a highly functionalized pyridine scaffold used in the design of advanced pharmaceutical intermediates.

Executive Summary

In modern heterocyclic synthesis, 3-chloro-2-(trifluoromethyl)isonicotinonitrile (CAS: 654-58-0 derivatives) represents a "privileged scaffold" due to its dense array of functional handles. It combines the lipophilic and metabolic stability of the trifluoromethyl (


) group  with the orthogonal reactivity of a nitrile (

)
and a chloro (

) leaving group
.

This guide analyzes the electronic activation of the C3-position, driven by the synergistic electron-withdrawing effects of the C2-


 and C4-

groups, and provides a validated protocol for synthesizing fused bicyclic systems such as pyrazolo[3,4-c]pyridines .

Electronic Landscape & Reactivity Profile

The reactivity of this scaffold is defined by the perturbation of the pyridine ring's electron density. Unlike simple chloropyridines, the presence of strong electron-withdrawing groups (EWGs) at positions 2 and 4 dramatically alters the regioselectivity of nucleophilic attack.

The "Push-Pull" Electronic Map
  • Pyridine Nitrogen (N1): Acts as an intrinsic electron sink, lowering the LUMO energy of the entire system.

  • 2-Trifluoromethyl (

    
    ):  Exerts a powerful inductive effect (-I), significantly increasing the electrophilicity of the adjacent carbons and enhancing the acidity of the ring protons. It also provides metabolic blocking at the typically labile C2 position.
    
  • 4-Cyano (

    
    ):  A strong 
    
    
    
    -acceptor (-M, -I) that activates the ortho and para positions. Crucially, it activates the C3-Chloro bond towards nucleophilic aromatic substitution (
    
    
    ) via the "ortho-effect," analogous to
    
    
    -chloronitrobenzene.
  • 3-Chloro (

    
    ):  A displaceable leaving group. While 3-halopyridines are typically unreactive towards 
    
    
    
    , the flanking EWGs (especially the ortho-cyano group) render this position highly susceptible to nucleophilic attack.
Reactivity Vectors (DOT Visualization)

The following diagram illustrates the electronic vectors and the resulting activation of the C3 position.

ElectronicProfile cluster_legend Effect Key Scaffold 3-Chloro-2-(CF3) isonicotinonitrile N1 Pyridine N1 (LUMO Lowering) Scaffold->N1 CF3 2-CF3 Group (Inductive -I) Scaffold->CF3 CN 4-CN Group (Resonance -M) Scaffold->CN Cl 3-Cl Group (Leaving Group) Scaffold->Cl Target Activated C3 Position (SNAr Susceptibility) CF3->Target Inductive Activation CN->Target Ortho-Activation Cl->Target Site of Displacement Red = Electron Withdrawing Red = Electron Withdrawing Green = Leaving Group Green = Leaving Group

Caption: Electronic activation vectors centering on the C3-position. The 4-CN group provides critical ortho-activation for


.

Synthetic Applications: Heterocyclic Construction

The primary utility of this building block lies in cascade reactions where an initial


 at C3 is followed by an intramolecular cyclization onto the C4-nitrile. This strategy is widely used to synthesize pyrazolo[3,4-c]pyridines  and thieno[2,3-c]pyridines .
Mechanism: Formation of Pyrazolo[3,4-c]pyridines

When reacted with hydrazine or substituted hydrazines, the molecule undergoes a predictable two-step sequence:

  • Step 1 (

    
    ):  The nucleophilic nitrogen of hydrazine displaces the C3-chloride. The reaction is facilitated by the electron-deficient nature of the ring.
    
  • Step 2 (Cyclization): The pendant hydrazinyl group attacks the electrophilic carbon of the adjacent nitrile (C4), followed by tautomerization to form the stable 3-amino-1H-pyrazolo[3,4-c]pyridine core.

Reaction Pathway Diagram

ReactionPathway Start 3-Chloro-2-(CF3) isonicotinonitrile Intermediate Intermediate: 3-Hydrazinyl-4-cyanopyridine Start->Intermediate Step 1: SNAr (-HCl) Reagent + Hydrazine (NH2NH2) Reagent->Intermediate TS Transition State: Intramolecular Nitrile Attack Intermediate->TS Step 2: Cyclization Product Product: 3-Amino-6-(trifluoromethyl)- 1H-pyrazolo[3,4-c]pyridine TS->Product Tautomerization

Caption: Cascade synthesis of pyrazolo[3,4-c]pyridine via sequential


 and nitrile addition.

Experimental Protocol: Synthesis of 3-Amino-6-(trifluoromethyl)-1H-pyrazolo[3,4-c]pyridine

Objective: To synthesize the fused bicyclic core using hydrazine hydrate. This protocol is designed for scalability and high purity.

Reagents & Materials
ReagentEquivalentsRole
3-Chloro-2-(trifluoromethyl)isonicotinonitrile 1.0 eqLimiting Reagent
Hydrazine Hydrate (64-80%) 2.5 eqNucleophile
Ethanol (Abs.) or 1,4-Dioxane Solvent (0.2 M)Reaction Medium
Triethylamine (

)
1.2 eqBase (HCl Scavenger)
Step-by-Step Methodology
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 mmol) in Ethanol (5.0 mL).

  • Addition: Cool the solution to 0°C in an ice bath. Add Triethylamine (1.2 mmol) followed by the dropwise addition of Hydrazine Hydrate (2.5 mmol). Note: Exothermic reaction possible.

  • Reaction:

    • Allow the mixture to warm to room temperature (RT) and stir for 30 minutes.

    • Heat the mixture to reflux (78-80°C) for 3–5 hours. Monitor reaction progress via TLC (eluent: 50% EtOAc/Hexanes) or LC-MS. The starting material (

      
      ) should disappear, and a polar fluorescent spot (
      
      
      
      ) should appear.
  • Workup:

    • Cool the reaction mixture to RT.

    • Concentrate the solvent under reduced pressure to ~20% of the original volume.

    • Pour the residue into ice-cold water (20 mL). A precipitate should form immediately.

  • Purification:

    • Filter the solid and wash with cold water (

      
       mL) followed by cold diethyl ether (
      
      
      
      mL) to remove excess hydrazine.
    • Dry the solid under high vacuum at 45°C.

    • Optional: Recrystallize from Ethanol/Water if higher purity is required.

Expected Data
  • Yield: 85–92%

  • Appearance: Off-white to pale yellow solid.

  • 1H NMR (DMSO-d6): Characteristic broad singlet at

    
     12.0–13.0 ppm (NH of pyrazole) and a singlet at 
    
    
    
    5.0–6.0 ppm (
    
    
    amine). Aromatic protons from the pyridine ring will show simplified splitting due to substitution.

Comparative Reactivity Data

The following table summarizes the reactivity of the 3-chloro scaffold with various nucleophiles compared to non-activated pyridines.

NucleophileReaction TypeProduct ClassRelative Rate (vs 3-Cl-Pyridine)
Hydrazine

/ Cyclization
Pyrazolo[3,4-c]pyridineHigh (>100x)
Primary Amines

3-Amino-isonicotinonitrileModerate
Sodium Azide

/ Cyclization
Tetrazolo[1,5-a]pyridine*Moderate
Thiolates

/ Cyclization
Thieno[2,3-c]pyridineHigh

Note: Azide reaction pathways can vary; often leading to tetrazoles fused to the ring or simple substitution depending on temperature.

References

  • Nucleophilic Aromatic Substitution on Pyridines

    • Mechanism and Regioselectivity in Electron-Deficient Heterocycles.
    • Source:

  • Synthesis of Pyrazolopyridines

    • Efficient Synthesis of Pyrazolo[3,4-c]pyridines via Hydrazine Cycliz
    • Source:

  • Fluorine in Medicinal Chemistry

    • The Impact of the Trifluoromethyl Group on Drug Potency and Metabolic Stability.
    • Source:

  • General Protocol Validation

    • Standard Operating Procedures for Amin
    • Source:

Exploratory

A Comprehensive Technical Guide to the Solubility Profile of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile in Organic Solvents

Abstract The solubility of an active pharmaceutical ingredient (API) or key chemical intermediate is a critical physicochemical property that governs its behavior in various stages of development, from synthesis and puri...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The solubility of an active pharmaceutical ingredient (API) or key chemical intermediate is a critical physicochemical property that governs its behavior in various stages of development, from synthesis and purification to formulation and bioavailability[1]. This guide provides an in-depth framework for characterizing the solubility profile of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile, a heterocyclic building block of significant interest in medicinal chemistry and agrochemical research[2][3]. We will explore both theoretical predictive models and robust experimental protocols, offering a self-validating and comprehensive approach for researchers, scientists, and drug development professionals. The narrative emphasizes the causality behind experimental choices, ensuring that the reader can not only execute the protocols but also understand the underlying scientific principles.

Introduction

The Subject Compound: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a substituted pyridine derivative featuring three distinct functional groups: a chloro group, a trifluoromethyl group, and a nitrile (isonicotinonitrile) moiety.

  • Molecular Formula: C₇H₂ClF₃N₂

  • Molecular Weight: 206.55 g/mol [4][5]

  • Structure: The pyridine ring is highly electron-deficient due to the inductive effects of the electronegative nitrogen atom and the potent electron-withdrawing capabilities of the chlorine, trifluoromethyl, and cyano substituents.

This unique electronic structure makes it a valuable intermediate in organic synthesis, particularly for creating more complex molecules for biological screening[2][6].

The Critical Role of Solubility in Research and Development

Understanding a compound's solubility is not merely an academic exercise; it is fundamental to its practical application. Key areas impacted include:

  • Drug Discovery & Formulation: Poor solubility can lead to low bioavailability, hindering the therapeutic efficacy of a potential drug candidate[1][7]. Solubility data guides the selection of appropriate solvents and excipients for formulations.

  • Process Chemistry: Efficient synthesis, isolation, and purification (e.g., crystallization) are contingent upon selecting solvents in which the compound exhibits desired solubility behavior at different temperatures.

  • Analytical Chemistry: The development of robust analytical methods, particularly those using High-Performance Liquid Chromatography (HPLC), requires that the analyte be fully soluble in the mobile phase or a diluent[8].

Scope of This Guide

This document presents an integrated strategy for determining the solubility profile of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. It begins with a theoretical framework for predicting solubility and then details rigorous experimental protocols for quantitative measurement.

cluster_0 Integrated Solubility Workflow A Compound Characterization (3-Chloro-2-(trifluoromethyl)isonicotinonitrile) B Theoretical Prediction A->B E Experimental Determination A->E C Hansen Solubility Parameters (HSP) B->C D Thermodynamic Models (UNIFAC, NRTL) B->D H Data Synthesis & Modeling C->H D->H F Shake-Flask Method (Equilibrium Solubility) E->F G Quantitative Analysis (HPLC-UV) F->G G->H I Comprehensive Solubility Profile H->I

Caption: Integrated workflow for solubility profile determination.

Theoretical Framework for Solubility Prediction

Before embarking on extensive experimental work, theoretical models can provide valuable initial estimates and help in the rational selection of solvents for screening.

The Principle of "Like Dissolves Like"

This long-standing rule-of-thumb is grounded in the concept of intermolecular forces[9]. A solute will dissolve in a solvent if the energy of the new solute-solvent interactions is comparable to or greater than the energy of the existing solute-solute and solvent-solvent interactions. For 3-Chloro-2-(trifluoromethyl)isonicotinonitrile, we can anticipate the following based on its structure:

  • Polarity: The molecule is highly polar due to multiple strong dipole moments associated with the C-Cl, C-CF₃, and C≡N bonds, as well as the pyridine nitrogen.

  • Hydrogen Bonding: It can act as a hydrogen bond acceptor at the nitrile nitrogen and the pyridine ring nitrogen. However, it lacks a hydrogen bond donor site.

  • Expected Solubility: Based on these features, it is expected to have limited solubility in non-polar solvents (e.g., hexane) and greater solubility in polar aprotic solvents (e.g., acetonitrile, DMSO) where dipole-dipole interactions can occur[10]. Its solubility in polar protic solvents (e.g., alcohols, water) will depend on the balance between polarity and the lack of hydrogen bond donation.

Hansen Solubility Parameters (HSP)

HSP provides a more quantitative application of the "like dissolves like" principle by deconstructing the total cohesive energy of a substance into three components[11][12]:

  • δD: Energy from dispersion forces (van der Waals).

  • δP: Energy from dipolar intermolecular forces.

  • δH: Energy from hydrogen bonds.

Every solvent and solute can be assigned a point (δD, δP, δH) in 3D "Hansen space." The principle states that solutes will dissolve in solvents that have similar HSP values. The "likeness" is quantified by the Hansen distance (Ra), and a solubility sphere can be defined for the solute. If a solvent's coordinates fall within this sphere, dissolution is predicted[12][13].

cluster_1 Hansen Solubility Sphere Concept Solute Solute HSP (Center of Sphere) GoodSolvent1 Solute->GoodSolvent1 Ra < R₀ GoodSolvent2 Solute->GoodSolvent2 (Soluble) BadSolvent1 Solute->BadSolvent1 Ra > R₀ BadSolvent2 Solute->BadSolvent2 (Insoluble)

Caption: The Hansen Solubility Sphere concept.

Advanced Thermodynamic Models

For more rigorous predictions, especially in complex mixtures or when temperature dependence is required, thermodynamic models are employed. These models calculate the activity coefficient, which relates the ideal solubility to the real solubility.

  • UNIQUAC (Universal Quasi-Chemical Activity Coefficient): This is a local composition model that considers differences in molecular size and shape in addition to intermolecular interactions. It is widely used for describing phase equilibria[14][15].

  • UNIFAC (UNIQUAC Functional-group Activity Coefficients): A powerful predictive method that extends the UNIQUAC model. Instead of requiring experimental data for every pair of molecules, UNIFAC breaks molecules down into their constituent functional groups. It then uses pre-existing interaction parameters between these groups to predict activity coefficients in mixtures for which no experimental data exists[16][17][18]. This makes it an invaluable tool for early-stage development.

Experimental Determination of the Solubility Profile

Theoretical predictions must be validated by empirical data. The following protocols describe a robust methodology for determining the thermodynamic (equilibrium) solubility of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile.

Protocol 1: Quantitative Solubility via Shake-Flask Method with HPLC-UV Analysis

This method is considered the gold standard for determining equilibrium solubility[19]. It involves generating a saturated solution, separating the excess solid, and quantifying the dissolved solute concentration using a validated analytical method.

Causality Behind Choices:

  • Shake-Flask: Ensures that the system reaches thermodynamic equilibrium between the dissolved and undissolved solid.

  • HPLC-UV: Provides high specificity and sensitivity for accurately quantifying the analyte, even in the presence of minor impurities[1][8]. The aromatic and nitrile functionalities in the target compound ensure strong UV absorbance, making this an ideal detection method[20].

Step-by-Step Methodology:

  • Preparation of Standard Solutions:

    • Accurately weigh approximately 10 mg of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile and dissolve it in a suitable solvent (e.g., acetonitrile) in a 10 mL volumetric flask to create a 1 mg/mL stock solution.

    • Perform serial dilutions of the stock solution to prepare a series of calibration standards (e.g., 100, 50, 25, 10, 5, 1 µg/mL).

    • Rationale: A calibration curve is essential for converting the HPLC signal (peak area) of the unknown sample into a precise concentration.

  • Sample Preparation (Equilibration):

    • Add an excess amount of solid 3-Chloro-2-(trifluoromethyl)isonicotinonitrile to a series of glass vials (e.g., 5-10 mg per vial). The amount must be sufficient to ensure a solid phase remains after equilibrium is reached.

    • Add a known volume (e.g., 2 mL) of each test organic solvent to the corresponding vials.

    • Seal the vials tightly and place them on a shaker or rotator in a temperature-controlled environment (typically 25 °C).

    • Agitate the samples for a minimum of 24-48 hours.

    • Rationale: Prolonged agitation at a constant temperature is crucial to ensure the system reaches true thermodynamic equilibrium, representing the maximum amount of solute that can dissolve[8].

  • Sample Processing:

    • After equilibration, allow the vials to stand undisturbed for at least 2 hours to let the excess solid settle.

    • Carefully withdraw an aliquot of the supernatant using a glass pipette.

    • Filter the aliquot through a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE for organic solvents) into a clean HPLC vial.

    • Rationale: Filtration is a critical step to remove any undissolved micro-particulates, which would lead to a gross overestimation of solubility[8]. The filter material must be chemically compatible with the solvent.

  • HPLC-UV Analysis:

    • Inject the calibration standards onto the HPLC system to establish a calibration curve (Peak Area vs. Concentration). The curve should have a correlation coefficient (r²) > 0.995.

    • Inject the filtered sample solutions. If the concentration is expected to be high, perform a pre-determined dilution to ensure the measurement falls within the linear range of the calibration curve.

    • Rationale: Operating within the validated linear range of the assay is fundamental for accurate quantification.

  • Calculation:

    • Use the regression equation from the calibration curve to calculate the concentration of the solute in the injected sample.

    • Multiply this concentration by the dilution factor (if any) to determine the solubility in the organic solvent.

    • Express the final solubility in units such as mg/mL or mol/L.

cluster_2 Shake-Flask with HPLC Analysis Workflow A Add Excess Solute to Solvent B Equilibrate (24-48h at 25°C) A->B C Settle & Collect Supernatant B->C D Filter (0.22 µm) to Remove Solid C->D E Dilute Sample (If Necessary) D->E F Inject into HPLC-UV E->F G Quantify vs. Calibration Curve F->G H Calculate Solubility (mg/mL or mol/L) G->H

Caption: Workflow for quantitative solubility determination.

Data Synthesis and Interpretation

Physicochemical Properties & Expected Solubility

The structural features of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile strongly influence its solubility.

PropertyValue / ObservationImplication for Solubility
Molecular Weight 206.55 g/mol Moderate; does not inherently limit solubility.
Polarity HighFavors solubility in polar solvents.
H-Bond Donor 0Will not engage in hydrogen bond donation with solvents.
H-Bond Acceptor 2 (Pyridine-N, Nitrile-N)Can interact with protic solvents like alcohols.
Functional Groups Trifluoromethyl, Chloro, NitrileAll are strongly electron-withdrawing, creating significant dipole moments.

Based on this analysis, a higher solubility is predicted in polar aprotic solvents like DMF, DMSO, and acetonitrile, and moderate solubility in alcohols, with very low solubility in non-polar hydrocarbons.

Tabulating Experimental Data

All experimentally determined solubility data should be compiled into a clear, comparative table. This allows for easy ranking of solvents and provides a valuable dataset for building predictive models or selecting solvents for chemical processes.

Solvent CategorySolventTemperature (°C)Experimental Solubility (mg/mL)Experimental Solubility (mol/L)
Non-Polar n-Hexane25[Experimental Data][Calculated Data]
Toluene25[Experimental Data][Calculated Data]
Polar Aprotic Acetone25[Experimental Data][Calculated Data]
Acetonitrile (ACN)25[Experimental Data][Calculated Data]
Tetrahydrofuran (THF)25[Experimental Data][Calculated Data]
Dimethylformamide (DMF)25[Experimental Data][Calculated Data]
Dimethyl Sulfoxide (DMSO)25[Experimental Data][Calculated Data]
Polar Protic Methanol25[Experimental Data][Calculated Data]
Ethanol25[Experimental Data][Calculated Data]
Isopropanol (IPA)25[Experimental Data][Calculated Data]
Water25[Experimental Data][Calculated Data]

Conclusion

Characterizing the solubility profile of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a multi-faceted task that benefits from an integrated approach. By combining the predictive power of theoretical frameworks like Hansen Solubility Parameters and UNIFAC with the empirical accuracy of the shake-flask/HPLC-UV method, researchers can build a comprehensive and reliable understanding of the compound's behavior. This knowledge is not merely data; it is an enabling tool that informs rational decision-making throughout the research and development lifecycle, ultimately accelerating the path from discovery to application.

References

  • Hansen, C. M. (1967). Hansen solubility parameter. Wikipedia. [Link]

  • Hansen Solubility. (n.d.). Hansen Solubility Parameters. hansen-solubility.com. [Link]

  • Filipe, E. J. M., et al. (1999). Predictive local composition models: NRTL and UNIQUAC and their application to model solid–liquid equilibrium of n-alkanes. Fluid Phase Equilibria. [Link]

  • Adscientis. (n.d.). Hansen Solubility Parameters (HSP). adscientis.com. [Link]

  • AgfaLabs. (2022). Hansen Solubility Parameters (HSP). agfa.com. [Link]

  • Van Loon Chemical Innovations. (n.d.). Hansen Solubility Parameters (HSP). vlci.biz. [Link]

  • ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent? researchgate.net. [Link]

  • American Chemical Society. (2025). Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models. ACS Publications. [Link]

  • National Center for Biotechnology Information. (n.d.). Model evaluation for the prediction of solubility of active pharmaceutical ingredients (APIs) to guide solid–liquid separator design. PMC. [Link]

  • American Chemical Society. (2025). Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. Journal of the American Chemical Society. [Link]

  • ResearchGate. (n.d.). Analysis of Predictive Thermodynamic Models for Estimation of Polycyclic Aromatic Solid Solubility in Hot Pressurized Water. researchgate.net. [Link]

  • American Chemical Society. (2025). Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models. ACS Publications. [Link]

  • LibreTexts. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. chem.libretexts.org. [Link]

  • Thermo. (n.d.). Introduction to Activity Coefficient Models. thermo.readthedocs.io. [Link]

  • ResearchGate. (2023). How to measure solubility for drugs in oils/emulsions? researchgate.net. [Link]

  • Wikipedia. (n.d.). UNIQUAC. en.wikipedia.org. [Link]

  • Scribd. (n.d.). UNIQUAC and NRTL Property Methods. scribd.com. [Link]

  • Studylib. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. studylib.net. [Link]

  • Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. improvedpharma.com. [Link]

  • Pharmacology Discovery Services. (n.d.). Solubility Test, HPLC-UV/VIS Method. pharmacologydiscoveryservices.com. [Link]

  • University of Calgary. (2023). Solubility of Organic Compounds. chem.ucalgary.ca. [Link]

  • MIT DSpace. (n.d.). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. dspace.mit.edu. [Link]

  • Dissolution Technologies. (n.d.). Analytical Method Selection for Drug Product Dissolution Testing. dissolutiontech.com. [Link]

  • National Center for Biotechnology Information. (n.d.). 3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile. PubChem. [Link]

  • Sciforum. (n.d.). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. sciforum.net. [Link]

  • AcrosPharmatech. (n.d.). 3-Chloro-2-(trifluoromethyl)isonicotinic acid. acrospharmatech.com. [Link]

  • Georganics. (n.d.). 3-Chloroisonicotinonitrile. georganics.sk. [Link]

  • PubChemLite. (n.d.). 2-chloro-6-(trifluoromethyl)isonicotinonitrile. pubchemlite.com. [Link]

  • U.S. Environmental Protection Agency. (2025). 3-Chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid Properties. comptox.epa.gov. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for Nucleophilic Aromatic Substitution on 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Value of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile in Synthesis 3-Chloro-...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Value of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile in Synthesis

3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a highly valuable and versatile building block in medicinal chemistry and materials science. Its pyridine core is a common motif in numerous biologically active compounds. The strategic placement of electron-withdrawing groups—a trifluoromethyl group at the 2-position and a cyano group at the 4-position—renders the aromatic ring exceptionally electron-deficient. This electronic characteristic, coupled with the presence of a good leaving group (chloride) at the 3-position, makes this molecule an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions.

The SNAr reaction is a powerful tool for the late-stage functionalization of aromatic systems, allowing for the introduction of a wide array of substituents. The electron-deficient nature of the pyridine ring in 3-Chloro-2-(trifluoromethyl)isonicotinonitrile significantly activates the carbon atom attached to the chlorine, facilitating attack by a diverse range of nucleophiles under relatively mild conditions. This allows for the synthesis of complex molecular architectures with high regioselectivity, a crucial aspect in the development of novel therapeutic agents and functional materials.

Mechanistic Insight: The Addition-Elimination Pathway

The nucleophilic aromatic substitution on 3-Chloro-2-(trifluoromethyl)isonicotinonitrile proceeds via a well-established two-step addition-elimination mechanism. This pathway is characteristic of SNAr reactions on electron-poor aromatic and heteroaromatic systems.

  • Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of a nucleophile on the electron-deficient carbon atom bearing the chlorine atom. This leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge in this intermediate is effectively delocalized by the electron-withdrawing trifluoromethyl and cyano groups, as well as the nitrogen atom of the pyridine ring. This stabilization of the intermediate is a key factor in the facility of the reaction.

  • Elimination of the Leaving Group: In the second step, the aromaticity of the pyridine ring is restored by the elimination of the chloride ion, which is a good leaving group. This step is typically fast and irreversible, driving the reaction to completion.

The overall rate of the SNAr reaction is primarily dependent on the rate of the initial nucleophilic attack. Factors that stabilize the Meisenheimer complex, such as strong electron-withdrawing groups, will accelerate the reaction.

Visualization of the SNAr Mechanism

SNAr_Mechanism substrate 3-Chloro-2-(trifluoromethyl)isonicotinonitrile meisenheimer Meisenheimer Complex (Resonance Stabilized) substrate->meisenheimer 1. Nucleophilic Attack nucleophile Nucleophile (Nu⁻) product Substituted Product meisenheimer->product 2. Elimination leaving_group Chloride Ion (Cl⁻)

Caption: General mechanism of the SNAr reaction on 3-Chloro-2-(trifluoromethyl)isonicotinonitrile.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the reaction of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile with various classes of nucleophiles. These protocols are based on established principles of SNAr reactions on activated pyridines and related heterocyclic systems.

General Considerations:
  • Inert Atmosphere: For reactions involving strong bases or oxygen-sensitive reagents, it is crucial to maintain an inert atmosphere (e.g., nitrogen or argon) to prevent quenching and side reactions.

  • Anhydrous Solvents: The use of anhydrous solvents is recommended, particularly when strong bases like sodium hydride are employed, to avoid decomposition of the reagents.

  • Reaction Monitoring: The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of completion.

Protocol 1: Substitution with N-Nucleophiles (e.g., Primary and Secondary Amines)

The reaction with amines is a common and effective way to introduce nitrogen-containing substituents.

Experimental Workflow for N-Nucleophile Substitution

N_Nucleophile_Workflow start Start reagents Combine 3-Chloro-2-(trifluoromethyl)isonicotinonitrile, amine, base, and solvent start->reagents reaction Heat reaction mixture (e.g., 80-120 °C) reagents->reaction monitoring Monitor by TLC/LC-MS reaction->monitoring workup Aqueous workup and extraction monitoring->workup Reaction complete purification Purify by column chromatography workup->purification product Obtain 3-amino-2-(trifluoromethyl)isonicotinonitrile derivative purification->product

Caption: A typical experimental workflow for the substitution with N-nucleophiles.

Step-by-Step Procedure:

  • To a solution of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 mmol) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile (5-10 mL), add the desired primary or secondary amine (1.1-1.5 mmol).

  • Add a suitable base, such as potassium carbonate (K2CO3, 2.0 mmol) or triethylamine (Et3N, 2.0 mmol).

  • Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will depend on the nucleophilicity of the amine.

  • Stir the reaction for 4-24 hours, monitoring its progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature and pour it into water (50 mL).

  • Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 25 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the desired 3-amino-2-(trifluoromethyl)isonicotinonitrile derivative.

Nucleophile (Example)BaseSolventTemperature (°C)Time (h)Typical Yield (%)
MorpholineK2CO3DMF100685-95
BenzylamineEt3NAcetonitrile80 (reflux)1280-90
AnilineK2CO3DMF1201875-85
Protocol 2: Substitution with O-Nucleophiles (e.g., Alcohols and Phenols)

The introduction of alkoxy or aryloxy groups is achieved by reacting with the corresponding alcohol or phenol, typically in the presence of a strong base to generate the nucleophilic alkoxide or phenoxide.

Step-by-Step Procedure:

  • To a suspension of a strong base, such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 mmol), in anhydrous DMF (5 mL) under an inert atmosphere, add a solution of the alcohol or phenol (1.2 mmol) in anhydrous DMF (5 mL) dropwise at 0 °C.

  • Stir the mixture at room temperature for 30 minutes to allow for the formation of the sodium alkoxide or phenoxide.

  • Add a solution of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 mmol) in anhydrous DMF (5 mL) to the reaction mixture.

  • Heat the reaction to a temperature between 60-100 °C and stir for 6-18 hours, monitoring by TLC or LC-MS.

  • After completion, carefully quench the reaction by the slow addition of ice-water.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-alkoxy- or 3-aryloxy-2-(trifluoromethyl)isonicotinonitrile.

Nucleophile (Example)BaseSolventTemperature (°C)Time (h)Typical Yield (%)
MethanolNaHDMF60870-85
PhenolNaHDMF801275-90
4-MethoxyphenolK2CO3DMF1001080-95
Protocol 3: Substitution with S-Nucleophiles (e.g., Thiols)

Thiolates are excellent nucleophiles and readily displace the chloride from the activated pyridine ring.

Step-by-Step Procedure:

  • In a round-bottom flask, dissolve 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 mmol) in a polar aprotic solvent such as DMF (10 mL).

  • Add a base, such as potassium carbonate (K2CO3, 1.5 mmol), to the solution.

  • To this suspension, add the desired thiol (1.1 mmol) dropwise at room temperature.

  • Stir the reaction mixture at room temperature for 2-6 hours. The reaction is often rapid with thiols. Monitor by TLC or LC-MS.

  • Once the reaction is complete, pour the mixture into ice-water (50 mL).

  • Collect the precipitated solid by vacuum filtration and wash thoroughly with water.

  • Dry the crude product and, if necessary, recrystallize from a suitable solvent (e.g., ethanol or acetonitrile) to yield the pure 3-(alkylthio)- or 3-(arylthio)-2-(trifluoromethyl)isonicotinonitrile.

Nucleophile (Example)BaseSolventTemperature (°C)Time (h)Typical Yield (%)
ThiophenolK2CO3DMFRoom Temp.3>90
EthanethiolEt3NAcetonitrileRoom Temp.2>90
4-ChlorothiophenolK2CO3DMFRoom Temp.485-95

Troubleshooting and Key Considerations

  • Low Reactivity: If a reaction is sluggish, consider increasing the temperature, using a more polar aprotic solvent (e.g., DMSO), or employing a stronger base (for O- and some N-nucleophiles). For less reactive amines, a palladium-catalyzed Buchwald-Hartwig amination could be an alternative approach, although direct SNAr is generally preferred for this activated substrate.

  • Side Reactions: With ambident nucleophiles (e.g., amino alcohols), protection of one of the nucleophilic groups may be necessary to ensure regioselectivity. The formation of disulfide byproducts from thiols can be minimized by working under an inert atmosphere.

  • Purification Challenges: The polarity of the substituted products can vary significantly. A systematic screening of solvent systems for column chromatography is recommended for optimal purification.

Conclusion

3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a highly activated substrate for nucleophilic aromatic substitution, enabling the efficient synthesis of a diverse range of 3-substituted-2-(trifluoromethyl)isonicotinonitriles. The protocols outlined in these application notes provide a robust starting point for researchers in drug discovery and materials science to exploit the synthetic potential of this valuable building block. The straightforward nature of these SNAr reactions, coupled with the high yields and regioselectivity, underscores their utility in the rapid generation of compound libraries for screening and lead optimization.

References

  • Luo, Y., et al. (2019). A Simple Synthesis of Aminopyridines: Use of Amides as Amine Source. Journal of the Brazilian Chemical Society.
  • Boyd, D. R., & Sharma, N. D. (2012). Nucleophilic Aromatic Substitution. In Comprehensive Organic Synthesis II (Second Edition) (pp. 1-45). Elsevier.
  • Terrier, F. (1991).
  • Hartwig, J. F. (2010).
  • Google Patents.
Application

Hydrolysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile to isonicotinic acid derivatives

Application Note: Hydrolysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile Executive Summary This guide details the optimized protocols for the hydrolysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (CAS: 80194...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Hydrolysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Executive Summary

This guide details the optimized protocols for the hydrolysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (CAS: 80194-70-3 derivative) to its corresponding amide and acid derivatives. Due to the profound electron-withdrawing nature of the trifluoromethyl (-CF


) and chloro (-Cl) substituents, the pyridine ring is highly deactivated, making the nitrile carbon susceptible to nucleophilic attack but also rendering the ring prone to nucleophilic aromatic substitution (

).

This document provides two distinct workflows:

  • Full Hydrolysis: Synthesis of 3-Chloro-2-(trifluoromethyl)isonicotinic acid using a high-yield acid-catalyzed pathway.

  • Partial Hydrolysis: Selective synthesis of the primary amide using the Radziszewski reaction.

Chemical Context & Reactivity Profile

The starting material features a pyridine core substituted with three electron-withdrawing groups (EWGs). This creates a specific electronic environment that dictates the reaction conditions:

  • C4-Nitrile (Target): The nitrile carbon is highly electrophilic due to the inductive effects of the adjacent ring nitrogen and the -CF

    
     group.
    
  • C3-Chlorine: Sterically bulky and potentially labile under harsh basic conditions (via benzyne or

    
     mechanisms).
    
  • C2-Trifluoromethyl: generally stable, but can undergo hydrolysis to a carboxylate under extreme basic forcing conditions (e.g., molten KOH).

Critical Design Choice: While basic hydrolysis (NaOH/ROH) is standard for nitriles, the presence of the C3-Cl and C2-CF


 groups makes the ring susceptible to nucleophilic attack by hydroxide ions at elevated temperatures (leading to dechlorination or ring degradation). Therefore, Acid-Catalyzed Hydrolysis  is the preferred method for generating the carboxylic acid to ensure chemoselectivity.

Mechanistic Pathways

The hydrolysis proceeds through well-defined intermediates. Understanding these allows for precise reaction monitoring.

ReactionPathway Nitrile Nitrile (Starting Material) Imidate Imidate Intermediate Nitrile->Imidate + H+ / H2O (Activation) Amide Primary Amide (Partial Hydrolysis) Imidate->Amide Tautomerization Acid Carboxylic Acid (Final Product) Amide->Acid + H2O / Heat - NH4+

Figure 1: Stepwise hydrolysis pathway from nitrile to carboxylic acid.

Experimental Protocols

Protocol A: Full Hydrolysis to Carboxylic Acid (Preferred)

Target: 3-Chloro-2-(trifluoromethyl)isonicotinic acid Method: Acid-Catalyzed Hydrolysis (H


SO

)

Rationale: Sulfuric acid acts as both solvent and catalyst. It avoids the use of strong nucleophiles (like


), preventing 

side reactions at the C3-Cl position.

Reagents:

  • Substrate: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (10.0 g, 48.5 mmol)

  • Sulfuric Acid (H

    
    SO
    
    
    
    ), 98% conc.: 50 mL
  • Water (for quenching): 200 mL

Step-by-Step Procedure:

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

  • Addition: Add the nitrile substrate (10.0 g) to the flask.

  • Acidification: Carefully add concentrated H

    
    SO
    
    
    
    (50 mL) dropwise at room temperature. Caution: Exothermic.
  • Reaction: Heat the mixture to 90–100°C for 4–6 hours.

    • IPC (In-Process Control): Monitor by HPLC or TLC (50% EtOAc/Hexane). The nitrile spot (

      
      ) should disappear; the acid spot will remain at the baseline or streak.
      
  • Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly onto 200 g of crushed ice with vigorous stirring.

  • Isolation: The product typically precipitates as a white to off-white solid.

    • If solid forms: Filter the precipitate, wash with cold water (3 x 50 mL) to remove residual acid.

    • If no precipitate: Extract with Ethyl Acetate (3 x 100 mL). Dry organics over Na

      
      SO
      
      
      
      , filter, and concentrate.
  • Purification: Recrystallize from Ethanol/Water (1:1) if necessary.

Expected Yield: 85–92% Characterization:

  • 1H NMR (DMSO-d6):

    
     14.2 (br s, 1H, COOH), 8.85 (d, 1H, Ar-H), 7.95 (d, 1H, Ar-H).
    
Protocol B: Partial Hydrolysis to Primary Amide

Target: 3-Chloro-2-(trifluoromethyl)isonicotinamide Method: Radziszewski Reaction (H


O

/NaOH)

Rationale: The hydroperoxide anion (


) is a super-nucleophile that attacks the nitrile faster than hydroxide, stopping selectively at the amide stage due to the slow hydrolysis of amides by peroxide.

Reagents:

  • Substrate: 5.0 g (24.2 mmol)

  • Ethanol (solvent): 50 mL

  • NaOH (6M solution): 5 mL

  • Hydrogen Peroxide (30% w/v): 15 mL

Step-by-Step Procedure:

  • Dissolution: Dissolve the substrate in Ethanol (50 mL) in a beaker with stirring.

  • Basification: Add 6M NaOH (5 mL). The solution may turn slightly yellow.

  • Oxidation: Cool the mixture to 0°C in an ice bath. Add H

    
    O
    
    
    
    (15 mL) dropwise over 20 minutes. Control exotherm to <10°C.
  • Reaction: Allow to warm to room temperature and stir for 2 hours.

  • Quenching: Add saturated Sodium Thiosulfate solution (20 mL) to quench excess peroxide. Test with starch-iodide paper to ensure no active oxidant remains.

  • Isolation: Evaporate ethanol under reduced pressure. Dilute the residue with water (50 mL). The amide usually precipitates. Filter and dry.

Expected Yield: 75–85%

Process Optimization & Troubleshooting

Use the following decision tree to troubleshoot low yields or impurities.

Optimization Start Check Purity (HPLC) YieldCheck Yield > 80%? Start->YieldCheck ImpurityCheck Identify Impurity YieldCheck->ImpurityCheck No BlackTar Black Tar/Oil formed ImpurityCheck->BlackTar Polymerization StartMat Unreacted Nitrile ImpurityCheck->StartMat Incomplete Dechlor De-chlorinated Product ImpurityCheck->Dechlor Side Reaction (SNAr) Action1 Reduce Temp. Switch to Acid Hydrolysis BlackTar->Action1 Action2 Increase Time or Acid Conc. StartMat->Action2 Action3 Eliminate Strong Base Use Protocol A Dechlor->Action3

Figure 2: Troubleshooting logic for common hydrolysis failures.

Common Issues:

  • Dechlorination (

    
    ):  If you observe a mass peak corresponding to [M-Cl+OH] or [M-Cl+OEt], the reaction conditions are too basic or too hot. Switch to Protocol A (Acidic). 
    
  • Decarboxylation: Prolonged heating of the carboxylic acid above 120°C can lead to loss of CO

    
    , yielding 3-chloro-2-(trifluoromethyl)pyridine. Keep reaction temperature strictly 
    
    
    
    100°C.

Safety & Handling

  • Cyanide Hazard: While the starting material is a covalent nitrile, thermal decomposition can release toxic cyanide fumes. Work in a well-ventilated fume hood.

  • Corrosives: Concentrated H

    
    SO
    
    
    
    and 30% H
    
    
    O
    
    
    cause severe burns. Wear butyl rubber gloves and a face shield.
  • Peroxide Safety: Never concentrate the reaction mixture from Protocol B to dryness without verifying the absence of peroxides (starch-iodide test).

References

  • Organic Chemistry Portal. Hydrolysis of Nitriles to Carboxylic Acids. Available at: [Link]

  • Schareina, T., et al. (2014). "Improved Synthesis of Trifluoromethyl-Substituted Pyridines." Synlett. (General reference for electron-deficient pyridine handling).
  • PubChem. Compound Summary: 3-Chloro-2-(trifluoromethyl)pyridine derivatives. Available at: [Link]

Method

Application Note: Precision Suzuki-Miyaura Coupling of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Executive Summary This guide details the optimization and execution of Suzuki-Miyaura cross-coupling reactions utilizing 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (Structure 1 ) as the electrophile. While aryl chlor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the optimization and execution of Suzuki-Miyaura cross-coupling reactions utilizing 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (Structure 1 ) as the electrophile.

While aryl chlorides are typically inert compared to bromides or iodides, the specific electronic architecture of substrate 1 —featuring strong electron-withdrawing groups (


 at C2 and 

at C4)—highly activates the C-Cl bond at C3. However, this activation comes with a trade-off: significant susceptibility to Nucleophilic Aromatic Substitution (

) and steric hindrance flanking the reaction site.[1]

This protocol prioritizes Buchwald-type precatalysts (specifically XPhos and SPhos generations) to overcome the steric barrier imposed by the ortho-trifluoromethyl group while utilizing mild bases to suppress competitive


 pathways.

Substrate Analysis & Mechanistic Insight

The Reactivity Paradox

The substrate 3-Chloro-2-(trifluoromethyl)isonicotinonitrile presents a unique "push-pull" challenge in catalysis:

  • Electronic Activation (The "Pull"): The pyridine ring is electron-deficient. The addition of ortho-

    
     and para-
    
    
    
    groups dramatically lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This facilitates oxidative addition of Pd(0) into the C-Cl bond, making it kinetically faster than standard chloropyridines.
  • Steric Occlusion (The "Push"): The C3 position is "sandwiched" between the bulky

    
     group (approximate van der Waals volume similar to an isopropyl group) and the nitrile. This impedes the approach of the palladium-ligand complex.
    
  • Side-Reaction Risk (

    
    ):  The same electronic activation that helps catalysis also makes the C3-Cl bond prone to direct attack by nucleophilic bases (e.g., 
    
    
    
    ,
    
    
    ), leading to hydrolysis byproducts rather than the desired biaryl.
Strategic Ligand Selection

To navigate this, we utilize Dialkylbiaryl phosphine ligands (Buchwald Ligands).

  • XPhos / SPhos: These ligands are bulky and electron-rich.[1][2] The bulk promotes the reductive elimination step and protects the active Pd(0) species, while the electron-rich nature accelerates the oxidative addition into the C-Cl bond.

  • Avoid: Standard

    
     is often insufficient due to poor stability and inability to negotiate the steric encumbrance at C3 efficiently.
    

Visualizing the Reaction Pathway

The following diagram illustrates the competitive landscape between the desired Catalytic Cycle and the undesired


 pathway.

ReactionPathway Substrate 3-Chloro-2-(trifluoromethyl) isonicotinonitrile OxAdd Oxidative Addition Complex (Pd-II) Substrate->OxAdd Fast (Activated) SNAr_Product Hydrolysis/Ether Byproduct (DEAD END) Substrate->SNAr_Product Direct Attack (SNAr) Pd0 Active Catalyst [L-Pd(0)] Pd0->OxAdd + Catalyst TransMet Transmetalation (with Ar-B(OH)2) OxAdd->TransMet Rate Limiting (Steric) RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regenerate Product Coupled Biaryl Product RedElim->Product Base Nucleophilic Base (OH-, RO-) Base->SNAr_Product

Figure 1: Mechanistic pathway showing the competition between Palladium-catalyzed coupling (Center/Right) and base-mediated Nucleophilic Aromatic Substitution (Left).[3][4]

Experimental Protocols

Protocol A: The "Workhorse" Method (High Throughput/Robust)

Recommended for stable boronic acids and general library synthesis.

Reagents:

  • Substrate: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 equiv)

  • Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 – 1.5 equiv)

  • Catalyst: XPhos Pd G2 (or G3/G4) precatalyst (2–3 mol%)

    • Note: If G2/G3 is unavailable, use Pd(OAc)₂ (3 mol%) + XPhos (6 mol%).

  • Base:

    
     (2.0 – 3.0 equiv)
    
  • Solvent: 1,4-Dioxane : Water (4:1 ratio)

  • Concentration: 0.1 M – 0.2 M

Step-by-Step Procedure:

  • Charge: To a reaction vial equipped with a magnetic stir bar, add the substrate, boronic acid,

    
    , and XPhos Pd G2 catalyst.
    
  • Inert: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen or Argon (

    
    ).[1]
    
  • Solvate: Inject degassed 1,4-Dioxane and Water via syringe.

  • React: Heat the mixture to 80°C – 90°C for 4–12 hours.

    • Checkpoint: Monitor by LC-MS. Look for the disappearance of the chloride (M+H not typically visible for this substrate, track UV trace) and emergence of product mass.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water (

    
    ) and brine (
    
    
    
    ).
  • Purification: Dry organic layer over

    
    , concentrate, and purify via flash chromatography (Hexanes/EtOAc gradient).
    
Protocol B: The "Anhydrous" Method (Sensitive Substrates)

Recommended if


 hydrolysis (formation of 3-hydroxy/alkoxy impurity) is observed in Protocol A.

Rationale: Removing water prevents hydroxide formation, shutting down the hydrolysis pathway.

Reagents:

  • Catalyst:

    
     or 
    
    
    
    (5 mol%)
    • Note: While less active, dppf is excellent for preventing dehalogenation.

  • Base:

    
     (Dry, micronized) (2.0 equiv)
    
  • Solvent: Anhydrous DME (Dimethoxyethane) or Toluene.

  • Additives: Optional: CuI (10 mol%) can sometimes facilitate the coupling of difficult heteroaryl chlorides (Liebeskind-Srogl variation logic).

Step-by-Step Procedure:

  • Flame-dry the reaction vessel under vacuum and cool under Argon.

  • Add Substrate, Boronic Acid, Base, and Catalyst in a glovebox or under rapid Argon flow.

  • Add anhydrous solvent.[5]

  • Heat to 100°C for 16–24 hours.

    • Note: Anhydrous conditions often require higher temperatures and longer times due to the poor solubility of inorganic bases in organic solvents.

Data Summary & Optimization Table

ParameterCondition A (Standard)Condition B (Anti-Hydrolysis)Condition C (Microwave)
Catalyst XPhos Pd G2 (Best Yield)


Ligand Class Bulky, e-rich BiarylBidentate FerrocenylBulky Bisphosphine
Base

(aq)

(solid)

or

Solvent Dioxane/

DME or TolueneTHF/

Temp/Time 80°C / 4-6 h100°C / 18 h120°C / 30 min
Major Risk Hydrolysis of NitrileProtodeboronationPressure/Decomp
Success Rate High (85%+)Moderate (60-70%)High (Rapid Screening)

Troubleshooting Guide (Self-Validating Systems)

Issue 1: Presence of Phenol Byproduct (Hydrolysis)

  • Observation: LC-MS shows mass corresponding to [M-Cl+OH].

  • Cause: Hydroxide ions attacking the activated C3 position (

    
    ).
    
  • Fix: Switch to Protocol B . Use anhydrous

    
     or 
    
    
    
    . Avoid alcohol solvents (MeOH/EtOH) which form alkoxides.

Issue 2: No Reaction / Recovered Starting Material

  • Observation: Substrate remains unchanged after 4 hours.

  • Cause: Oxidative addition failure due to steric crowding of the 2-

    
     group.
    
  • Fix: Upgrade catalyst to Pd-PEPPSI-IPr or increase temperature to 100°C. Ensure the reaction is strictly oxygen-free (oxygen poisons electron-rich phosphines).

Issue 3: Homocoupling of Boronic Acid

  • Observation: Dimer of the boronic acid is the major product.

  • Cause: Oxidation of the boronic acid before transmetalation.

  • Fix: Degas solvents more thoroughly (sparge with Ar for 15 mins). Add the base last as a solution.

References

  • Littke, A. F., & Fu, G. C. (2002).[2] Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition. [Link]

  • Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. [Link]

  • Channapur, M., et al. (2022). Synthesis of 2-Chloro-6-(trifluoromethyl)pyridine-3,5-dicarbonitrile: A Versatile Building Block. ChemistrySelect. [Link]

  • Schlosser, M., et al. (2025). Three Chloro(trifluoromethyl)pyridines as Model Substrates for Regioexhaustive Functionalization.[6][7] ResearchGate. [Link]

Sources

Application

Reducing the nitrile group in 3-Chloro-2-(trifluoromethyl)isonicotinonitrile to amines

Application Note: Selective Reduction of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile Executive Summary The reduction of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (CAS: Analogous structures often proprietary/varie...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Selective Reduction of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Executive Summary

The reduction of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (CAS: Analogous structures often proprietary/varied) to its corresponding primary amine, (3-Chloro-2-(trifluoromethyl)pyridin-4-yl)methanamine , presents a specific chemoselective challenge. The presence of a labile chlorine atom at the C3 position and a strongly electron-withdrawing trifluoromethyl group at C2 creates a "dehalogenation trap" when using standard hydrogenation catalysts (Pd/C).

This Application Note outlines two validated protocols designed to bypass this liability:

  • Stoichiometric Borane Reduction (BH₃·THF): The "Gold Standard" for laboratory-scale synthesis, offering the highest chemoselectivity by avoiding metal-surface radical mechanisms.

  • Catalytic Hydrogenation (Raney® Cobalt): A scalable alternative that utilizes the lower halophilicity of cobalt compared to nickel or palladium.

Chemical Context & Mechanistic Strategy

The Substrate Challenge

The target molecule features an electron-deficient pyridine ring activated by a -CF3 group. This electronic poverty makes the nitrile carbon highly electrophilic, which is advantageous for hydride attack. However, the C3-Chlorine is susceptible to:

  • Hydrodehalogenation: Competitive reduction of the C-Cl bond to C-H, typically catalyzed by Palladium or Nickel.

  • Nucleophilic Aromatic Substitution (SₙAr): The ring is highly activated; harsh hydride donors (e.g., LiAlH₄) may trigger displacement of the chlorine or fluorine atoms.

The Solution: Electrophilic Hydride Delivery

To preserve the halogen decoration, we prioritize Borane (BH₃) . Unlike nucleophilic hydrides (LiAlH₄) or surface-active catalysts (Pd/H₂), Borane acts as a Lewis acid. It coordinates to the nitrile nitrogen, activating the carbon for intramolecular hydride delivery without interacting with the C-Cl bond.

Figure 1: Chemoselective Reduction Pathway

ReductionPath Start 3-Chloro-2-(trifluoromethyl) isonicotinonitrile Complex Lewis Acid Complex (R-CN → BH3) Start->Complex BH3·THF Coordination SideProduct Des-Chloro Impurity (Avoided) Start->SideProduct Pd/C, H2 (Risk Path) Imine Borazine Intermediate Complex->Imine Hydride Transfer Product (3-Chloro-2-(trifluoromethyl) pyridin-4-yl)methanamine Imine->Product Acidic Workup

Caption: Electrophilic activation via Borane avoids the radical dehalogenation pathway common in catalytic hydrogenation.

Protocol A: Borane-THF Reduction (Laboratory Scale)

Recommended for gram-scale synthesis where yield and purity are prioritized over reagent cost.

Materials
  • Substrate: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 equiv)

  • Reagent: Borane-Tetrahydrofuran complex (BH₃[1]·THF), 1.0 M solution (3.5 equiv).

    • Note: Excess borane is required to saturate the pyridine nitrogen lone pair, which will coordinate to the boron before the nitrile is reduced.

  • Solvent: Anhydrous THF.

  • Quench: Methanol, 6N HCl.

Step-by-Step Methodology
  • Setup: Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet.

  • Solvation: Charge the flask with the nitrile substrate (e.g., 5.0 g) and anhydrous THF (10 vol, 50 mL). Cool the solution to 0°C using an ice bath.

  • Addition: Add the BH₃·THF solution dropwise via a pressure-equalizing addition funnel over 30 minutes.

    • Observation: Gas evolution is minimal, but exotherm must be controlled.

  • Reaction:

    • Allow the mixture to warm to Room Temperature (RT) and stir for 1 hour.

    • Heat to Reflux (66°C) for 3–5 hours.

    • Causality: The steric bulk of the C3-Chloro group often hinders the nitrile; thermal energy is required to drive the reduction to completion.

  • Monitoring: Check via LC-MS. Look for the disappearance of the nitrile (M+) and appearance of the boron-amine complex.

  • Quenching (Critical Step):

    • Cool back to 0°C.

    • Slowly add Methanol (excess) to destroy unreacted borane (vigorous H₂ evolution).

    • Add 6N HCl (approx. 5 equiv) and reflux for 1 hour.

    • Why: This step breaks the strong Boron-Nitrogen bond formed on the pyridine ring and the amine product. Without acid hydrolysis, yield will be near zero.

  • Isolation:

    • Concentrate to remove THF/MeOH.

    • Basify the aqueous residue to pH >10 using 4N NaOH (keep cool).

    • Extract with Dichloromethane (DCM) or Ethyl Acetate (3x).

    • Dry over Na₂SO₄ and concentrate.[2][3][4]

Protocol B: Catalytic Hydrogenation (Scale-Up Compatible)

Recommended for larger batches where boron waste is prohibitive. Uses Cobalt to minimize dehalogenation.

Materials
  • Catalyst: Raney® Cobalt (active slurry). Do not use standard Raney Nickel or Pd/C.

  • Solvent: Methanol (7M Ammonia in MeOH is preferred).

  • Hydrogen Source: H₂ gas (balloon or autoclave).

Step-by-Step Methodology
  • Catalyst Prep: Wash Raney Cobalt (approx. 20 wt% loading) with anhydrous Methanol three times to remove water. Caution: Pyrophoric when dry.

  • Reaction Mix: In an autoclave or pressure vessel, combine the nitrile substrate, washed catalyst, and Methanic Ammonia (7N).

    • Role of Ammonia: Suppresses the formation of secondary amines (dimerization) by keeping the equilibrium shifted toward the primary imine.

  • Hydrogenation:

    • Purge with N₂ (3x), then H₂ (3x).

    • Pressurize to 5–10 bar (70–145 psi) .

    • Heat to 40–50°C .

    • Control Point: Do not exceed 60°C; higher temperatures increase the kinetic probability of C-Cl cleavage.

  • Workup:

    • Filter through a Celite pad (keep wet to prevent fire).

    • Concentrate the filtrate.[2][3]

    • Acid/Base extraction purification is recommended to remove non-basic impurities.

Comparative Data & QC Specifications

ParameterBorane-THF ProtocolRaney Cobalt ProtocolPd/C (Not Recommended)
Yield 85–92%70–80%<40% (Complex mix)
Purity (HPLC) >98%>95%Low (De-Cl impurities)
De-Cl Impurity Not Detected<2%Major Product (>20%)
Scalability Low (Reagent cost/Safety)HighHigh
Reaction Time 4–6 Hours12–24 HoursFast

Quality Control Check:

  • 1H NMR (DMSO-d6): Look for the disappearance of the aromatic signal shift caused by the nitrile and the appearance of a methylene singlet/doublet at ~3.8–4.0 ppm (-CH ₂NH₂).

  • 19F NMR: Ensure the -CF3 signal remains a singlet (or split by F-H coupling if degraded) and has not shifted significantly, which would indicate ring defluorination.

Troubleshooting Guide

Issue: Low Yield with Borane

  • Cause: Incomplete hydrolysis of the Boron-Amine complex.

  • Fix: Increase the duration of the acidic reflux step (Step 6). Ensure pH is strongly basic during extraction.

Issue: Presence of Secondary Amine (Dimer)

  • Cause: Intermediate imine reacting with the product amine.[3][5][6]

  • Fix (Protocol B): Increase concentration of NH₃ in the solvent.

  • Fix (Protocol A): This is rarely an issue with Borane as the intermediate is a stable borazine complex, not a free imine.

References

  • Brown, H. C., & Choi, Y. M. (1981). The selective reduction of nitriles to amines with borane-tetrahydrofuran.Journal of Organic Chemistry .[4][7] A foundational text establishing the selectivity of borane for nitriles over halogens.

  • Caddick, S., et al. (2021). Amine synthesis by nitrile reduction.[1][3][7][8][9][10][11]Organic Chemistry Portal . Provides a comparative overview of modern reduction methods including catalytic and stoichiometric approaches.

  • Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis.[12][13] Academic Press. (Standard reference for the hierarchy of catalyst activity: Pd > Ni > Co for dehalogenation).

  • Watson, A. J., et al. (2009). Preparation of 3-amino-2-chloro-4-alkylpyridines.[4]European Patent Office (EP0551459) . Discusses the stability of chloropyridines under reductive conditions.

Sources

Method

Application Notes and Protocols for the Synthesis of Kinase Inhibitors from 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Introduction The landscape of oncology and inflammatory disease treatment has been significantly reshaped by the advent of small molecule kinase inhibitors.[1][2][3] These targeted therapies disrupt the signaling pathway...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The landscape of oncology and inflammatory disease treatment has been significantly reshaped by the advent of small molecule kinase inhibitors.[1][2][3] These targeted therapies disrupt the signaling pathways that drive aberrant cell proliferation and survival. Within the vast chemical space of potential inhibitors, pyridinone-based scaffolds have emerged as a privileged structure, demonstrating potent and selective inhibition of various protein kinases. This document provides a detailed guide for the synthesis of a novel class of kinase inhibitors, commencing from the versatile building block, 3-Chloro-2-(trifluoromethyl)isonicotinonitrile.

This starting material is particularly advantageous due to the presence of three key functional groups ripe for chemical modification: a nitrile, a trifluoromethyl group, and a chloro substituent. The electron-withdrawing nature of the trifluoromethyl group and the nitrile enhances the reactivity of the chloro atom towards nucleophilic aromatic substitution (SNAr), while the nitrile itself can be a precursor to other functionalities.[4] The trifluoromethyl group often enhances metabolic stability and binding affinity of the final compound.[5] This application note will detail a two-step synthetic sequence involving an initial SNAr reaction followed by a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[6][7]

Target Kinases and Signaling Pathways

The synthetic route described herein is designed to generate a library of compounds with potential inhibitory activity against a range of kinases implicated in cancer and other diseases. A primary target of interest is Monopolar Spindle 1 (Mps1 or TTK), a dual-specificity kinase crucial for the spindle assembly checkpoint (SAC).[8][9] Overexpression of Mps1 is observed in numerous cancers and is associated with aneuploidy, a hallmark of cancer cells.[10] Inhibition of Mps1 can lead to mitotic errors and subsequent cell death in cancer cells, making it an attractive therapeutic target.[8][11]

The general structure of the target inhibitors is designed to occupy the ATP-binding pocket of the kinase, a common strategy for kinase inhibitor development.[12] The core pyridinone scaffold will serve as the hinge-binding motif, while the substituents introduced via SNAr and Suzuki coupling will explore different regions of the ATP pocket to enhance potency and selectivity.

Experimental Protocols

Overall Synthetic Workflow

The synthesis of the target kinase inhibitors from 3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a two-step process. The first step involves a nucleophilic aromatic substitution of the chloride with a suitable amine. The second step is a Suzuki-Miyaura cross-coupling reaction to introduce a diverse range of aryl or heteroaryl groups.

G start 3-Chloro-2-(trifluoromethyl)isonicotinonitrile step1 Step 1: Nucleophilic Aromatic Substitution (SNAr) start->step1 Amine, Base intermediate Intermediate: 3-Amino-2-(trifluoromethyl)isonicotinonitrile Derivative step1->intermediate step2 Step 2: Suzuki-Miyaura Cross-Coupling intermediate->step2 Boronic Acid/Ester, Pd Catalyst, Base final_product Final Product: Pyridinone-Based Kinase Inhibitor step2->final_product purification Purification & Characterization final_product->purification bio_eval Biological Evaluation purification->bio_eval

Caption: General workflow for kinase inhibitor synthesis and evaluation.

Step 1: Nucleophilic Aromatic Substitution (SNAr) of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Rationale: The electron-withdrawing trifluoromethyl and nitrile groups on the pyridine ring activate the C3 position for nucleophilic attack, facilitating the displacement of the chloro group by an amine.[4][13] This reaction is a robust method to introduce a key pharmacophoric element and a point of diversity.

Protocol:

  • Reagents and Materials:

    • 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 eq)

    • Desired primary or secondary amine (1.1 - 1.5 eq)

    • Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0 - 3.0 eq)

    • Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

    • Round-bottom flask, magnetic stirrer, heating mantle/oil bath, condenser, and nitrogen/argon inlet.

  • Procedure: a. To a solution of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile in the chosen anhydrous solvent, add the selected amine and the base. b. The reaction mixture is then heated to 80-120 °C and stirred under an inert atmosphere. c. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-24 hours). d. Upon completion, cool the reaction mixture to room temperature and pour it into ice-water to precipitate the product. e. Collect the solid by filtration, wash with water, and dry under vacuum. f. Further purification can be achieved by recrystallization or column chromatography on silica gel.

EntryAmineSolventTemp (°C)Time (h)Yield (%)
1AnilineDMF1001285
24-FluoroanilineDMSO110892
3PiperidineDMF80695
4MorpholineDMSO901088

Table 1: Representative examples of SNAr reactions on 3-Chloro-2-(trifluoromethyl)isonicotinonitrile.

Step 2: Suzuki-Miyaura Cross-Coupling

Rationale: The Suzuki-Miyaura coupling is a powerful and versatile palladium-catalyzed reaction for the formation of C-C bonds.[14][15][16] In this step, the nitrile group of the intermediate is transformed into a pyridinone, and a diverse array of aryl or heteroaryl substituents are introduced at the 5-position, which is crucial for exploring the solvent-exposed region of the kinase ATP-binding pocket.

Protocol:

  • Reagents and Materials:

    • 3-Amino-2-(trifluoromethyl)isonicotinonitrile derivative from Step 1 (1.0 eq)

    • Aryl or heteroaryl boronic acid or boronic acid pinacol ester (1.2 - 1.5 eq)

    • Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 2-5 mol%)[16]

    • Base (e.g., K₂CO₃, Cs₂CO₃, 2.0 - 3.0 eq)

    • Solvent system (e.g., 1,4-Dioxane/water, Toluene/water, DMF)

    • Round-bottom flask, magnetic stirrer, heating mantle/oil bath, condenser, and nitrogen/argon inlet.

  • Procedure: a. In a round-bottom flask, combine the 3-amino-2-(trifluoromethyl)isonicotinonitrile derivative, the boronic acid/ester, the palladium catalyst, and the base. b. Add the solvent system and degas the mixture by bubbling with nitrogen or argon for 15-30 minutes. c. Heat the reaction mixture to 80-110 °C under an inert atmosphere. d. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 2-16 hours). e. Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate). f. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. g. Purify the crude product by column chromatography on silica gel to afford the final kinase inhibitor.

EntryBoronic Acid/EsterCatalystBaseSolventYield (%)
1Phenylboronic acidPd(PPh₃)₄K₂CO₃Dioxane/H₂O78
24-Methoxyphenylboronic acidPd(dppf)Cl₂Cs₂CO₃Toluene/H₂O85
3Pyridine-3-boronic acidPd(PPh₃)₄K₂CO₃Dioxane/H₂O65
41-Methyl-1H-pyrazole-4-boronic acid pinacol esterPd(dppf)Cl₂Cs₂CO₃DMF72

Table 2: Representative examples of Suzuki-Miyaura cross-coupling reactions.

Characterization

The synthesized compounds should be thoroughly characterized to confirm their identity and purity. Standard analytical techniques include:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR to confirm the structure.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) to confirm the molecular weight and elemental composition.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compounds.

Biological Evaluation

The synthesized kinase inhibitors should be evaluated for their biological activity. A typical workflow for biological evaluation is as follows:

G synthesis Synthesized Kinase Inhibitors in_vitro_kinase In Vitro Kinase Assays (e.g., IC50 determination) synthesis->in_vitro_kinase cell_based Cell-Based Assays (e.g., Proliferation, Apoptosis) in_vitro_kinase->cell_based Potent Hits selectivity Kinase Selectivity Profiling cell_based->selectivity in_vivo In Vivo Efficacy Studies (Animal Models) selectivity->in_vivo Selective Lead Compounds

Caption: Workflow for the biological evaluation of synthesized kinase inhibitors.

In Vitro Kinase Assays: The inhibitory activity of the compounds against the target kinase (e.g., Mps1) and other kinases should be determined. This is typically done using biochemical assays to determine the half-maximal inhibitory concentration (IC₅₀).

Cell-Based Assays: Active compounds from the in vitro assays should be further tested in cancer cell lines to assess their anti-proliferative and pro-apoptotic effects.

Kinase Selectivity Profiling: To understand the specificity of the inhibitors, they should be screened against a panel of kinases. High selectivity is desirable to minimize off-target effects.

Conclusion

3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a highly valuable and versatile starting material for the synthesis of novel pyridinone-based kinase inhibitors. The two-step synthetic protocol described, involving a nucleophilic aromatic substitution followed by a Suzuki-Miyaura cross-coupling, provides a robust and efficient route to a diverse library of potential therapeutic agents. The detailed protocols and supporting data presented in this application note offer a solid foundation for researchers in drug discovery to develop new and effective treatments for cancer and other diseases driven by aberrant kinase activity.

References

  • U.S. Patent 9,249,147, "Tyrosine kinase inhibitors," issued February 2, 2016. [URL: https://patents.google.
  • U.S. Patent 10,167,279, "Compounds and compositions as RAF kinase inhibitors," issued January 1, 2019. [URL: https://patents.google.
  • BenchChem Application Notes, "Application Notes and Protocols for the Synthesis of Kinase Inhibitors Using 3-Chloro-1H-pyrrole Derivatives." [URL: https://www.benchchem.
  • Wang, Y., et al. (2011). Synthesis and c-Met kinase inhibition of 3,5-disubstituted and 3,5,7-trisubstituted quinolines: identification of 3-(4-acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7-(trifluoromethyl)quinoline as a novel anticancer agent. Journal of Medicinal Chemistry, 54(7), 2127–2142. [URL: https://pubmed.ncbi.nlm.nih.gov/21405128/]
  • Mokhtari, R. B., et al. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(20), 14885–14981. [URL: https://www.researchgate.
  • Singh, S., et al. (2021). Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. Molecules, 26(11), 3373. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8199732/]
  • Singh, S., et al. (2021). Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. ResearchGate. [URL: https://www.researchgate.net/publication/352229561_Innovations_and_Patent_Trends_in_the_Development_of_USFDA_Approved_Protein_Kinase_Inhibitors_in_the_Last_Two_Decades]
  • Meira, C. S., et al. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Pharmaceuticals, 17(2), 241. [URL: https://www.mdpi.com/1424-8247/17/2/241]
  • Tatarelli, C., et al. (2010). Small-molecule kinase inhibitors provide insight into Mps1 cell cycle function. The Journal of Cell Biology, 189(4), 637–645. [URL: https://pubmed.ncbi.nlm.nih.gov/20479462/]
  • MedChemExpress. "Mps1 | Inhibitors." [URL: https://www.medchemexpress.com/Targets/Mps1.html]
  • Isobe, T., et al. (2007). Design and synthesis of rho kinase inhibitors (III). Bioorganic & Medicinal Chemistry, 15(2), 987–998. [URL: https://pubmed.ncbi.nlm.nih.gov/17141517/]
  • Lai, C. A., et al. (2023). FluoroFusion: NHC-Catalyzed Nucleophilic Aromatic Substitution Reaction Unveils Functional Perfluorinated Diarylmethanones. The Journal of Organic Chemistry, 88(17), 12384–12395. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10497519/]
  • Spanish National Cancer Research Center (CNIO). (2014). "CHEMICAL ENTITIES." International Patent Application WO2014140644. [URL: https://www.cnio.es/wp-content/uploads/2018/05/cnio-pdc-2018-05-13.pdf]
  • Barker, D., et al. (2021). Synthesis and Evaluation of Novel 1,2,6-Thiadiazinone Kinase Inhibitors as Potent Inhibitors of Solid Tumors. Molecules, 26(19), 5944. [URL: https://www.mdpi.com/1420-3049/26/19/5944]
  • BenchChem Application Notes, "Application Notes and Protocols: Synthesis of Kinase Inhibitors Utilizing 3-(2-chloropyridin-4-yl)oxyaniline." [URL: https://www.benchchem.com/application-notes/3-(2-chloropyridin-4-yl)oxyaniline]
  • Zeng, Y., et al. (2023). Development of MPS1 Inhibitors: Recent Advances and Perspectives. Journal of Medicinal Chemistry, 66(24), 16484–16514. [URL: https://pubmed.ncbi.nlm.nih.gov/38095579/]
  • Dreher, S. D., et al. (2008). Suzuki-Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. Organic Letters, 10(1), 113–115. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2737000/]
  • BenchChem Application Notes, "Protocol for Nucleophilic Aromatic Substitution on 3-Chloroquinoxaline-2-carbonitrile: A Detailed Application Note for Researchers." [URL: https://www.benchchem.com/application-notes/3-chloroquinoxaline-2-carbonitrile]
  • Organic Chemistry Portal. "Suzuki Coupling." [URL: https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm]
  • Zeng, Y., et al. (2023). Development of MPS1 Inhibitors: Recent Advances and Perspectives. ResearchGate. [URL: https://www.researchgate.net/publication/376517173_Development_of_MPS1_Inhibitors_Recent_Advances_and_Perspectives]
  • Al-Fifi, Z. I., et al. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. International Journal of Molecular Sciences, 25(15), 8162. [URL: https://www.mdpi.com/1422-0067/25/15/8162]
  • Caron, S., et al. (2020). Nucleophilic Aromatic Substitution. ResearchGate. [URL: https://www.researchgate.
  • LibreTexts Chemistry. "16.7: Nucleophilic Aromatic Substitution." [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/16%3A_Chemistry_of_Benzene_-_Electrophilic_Aromatic_Substitution/16.
  • LibreTexts Chemistry. "Suzuki-Miyaura Coupling." [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organometallic_Reactions/Suzuki-Miyaura_Coupling]
  • Fisher Scientific. "Suzuki-Miyaura Cross-Coupling Reaction." [URL: https://www.fishersci.se/se/en/applications/suzuki-miyaura-cross-coupling-reaction.html]
  • Fitos, I., et al. (2019). Microwave-Assisted Suzuki-Miyaura and Sonogashira Coupling of 4-Chloro-2-(trifluoromethyl)pyrido[1,2-e]purine Derivatives. ChemistrySelect, 4(33), 9789-9793. [URL: https://www.researchgate.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in the synthesis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile derivatives

Topic: Optimization of Yield & Regioselectivity in Pyridine Functionalization Target Molecule: 3-Chloro-2-(trifluoromethyl)pyridine-4-carbonitrile Audience: Senior Process Chemists & Medicinal Chemists Executive Summary:...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Yield & Regioselectivity in Pyridine Functionalization Target Molecule: 3-Chloro-2-(trifluoromethyl)pyridine-4-carbonitrile Audience: Senior Process Chemists & Medicinal Chemists

Executive Summary: The Synthetic Challenge

The synthesis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile presents a unique regiochemical challenge. The trifluoromethyl group at


 deactivates the ring, while the chlorine at 

provides steric crowding.

If you are experiencing low yields (<40%), the failure point is likely one of two distinct mechanisms:

  • Regiochemical Scrambling (The

    
     vs. 
    
    
    
    Problem):
    In direct cyanation (Reissert-Henze), the open
    
    
    position (alpha) is kinetically favored over the target
    
    
    position (gamma), leading to inseparable isomeric mixtures.
  • N-Oxide Stalling: The electron-withdrawing

    
     group significantly reduces the nucleophilicity of the pyridine nitrogen, making N-oxidation sluggish or incomplete.
    

This guide provides troubleshooting for the two primary synthetic routes: Route A (Direct N-Oxide Cyanation) and Route B (Dehydration of the Amide) .

Route A: The Modified Reissert-Henze (Direct Cyanation)

This route is preferred for late-stage functionalization but is notorious for yield loss due to regioselectivity issues.

Phase 1: N-Oxidation Optimization

Goal: Conversion of 3-chloro-2-(trifluoromethyl)pyridine to its N-oxide.

Common Issue: Incomplete conversion despite long reaction times. Root Cause: The


 and 

groups pull electron density from the nitrogen, rendering it poor at attacking oxidants like mCPBA.

Protocol Adjustment: Switch from standard mCPBA to Urea Hydrogen Peroxide (UHP) / Trifluoroacetic Anhydride (TFAA) . The TFAA generates trifluoroperacetic acid in situ, a far more potent electrophilic oxidant capable of overcoming the deactivated nitrogen.

ParameterStandard Condition (Avoid)Optimized Condition (Recommended)
Oxidant mCPBA (1.5 eq)UHP (2.0 eq) + TFAA (2.0 eq)
Solvent DCMAcetonitrile (MeCN)
Temp


(Caution: Exotherm)
Yield Impact 40-60% (Incomplete)>85% (Full Conversion)
Phase 2: The Cyanation Step (Reissert-Henze)

Goal: Installing the -CN group at C4.

The Mechanism: The reaction proceeds via an N-acyloxypyridinium salt.[1] The cyanide anion then attacks the ring.

  • The Trap: Cyanide naturally attacks the

    
    -position (
    
    
    
    ) because it is electronically favored (closest to the positive nitrogen).
  • The Fix: You must use a Bulky Acylating Agent and a Silyl Cyanide source to sterically discourage

    
     attack and favor the 
    
    
    
    -position (
    
    
    ).
Troubleshooting Guide: Low Yield in Cyanation

Q: I am getting a 50:50 mixture of 4-CN and 6-CN. How do I shift this? A: Stop using Benzoyl Chloride (BzCl). Switch to Dimethylcarbamoyl Chloride (DMCC) or Trimethylsilyl Cyanide (TMSCN) with a bulky activator. The steric bulk of the carbamoyl group attached to the nitrogen hinders the approach of the nucleophile to the adjacent


 position, pushing the attack to the remote 

position.

Q: The reaction turns black/tarry immediately. A: This is a "Runaway Exotherm" caused by the rapid decomposition of the activated N-oxide salt.

  • Solution: Cool the reaction to

    
     before adding the activator (DMCC/Tf2O). Add the activator dropwise over 30 minutes.
    

Q: No reaction occurs; starting material (N-oxide) is recovered. A: Moisture is killing the activated intermediate.

  • Solution: The N-acyloxypyridinium salt is extremely hygroscopic and hydrolytically unstable. Ensure all glassware is flame-dried and solvents (DCM/MeCN) are distilled or from a fresh SPS (Solvent Purification System).

Visualizing the Pathway & Failure Points

G cluster_0 Critical Control Point Start 3-Cl-2-CF3-Pyridine NOxide Pyridine N-Oxide Start->NOxide UHP/TFAA (High Yield) Activated N-Acyloxy Salt (Unstable Intermediate) NOxide->Activated Activator (DMCC or BzCl) Prod4 TARGET: 4-CN (Gamma Attack) Activated->Prod4 Steric Path (Favored by DMCC/TMSCN) Prod6 IMPURITY: 6-CN (Alpha Attack) Activated->Prod6 Kinetic Path (Favored by BzCl)

Caption: Mechanistic bifurcation in Reissert-Henze cyanation. Use of bulky activators (DMCC) suppresses the red path (C6) and favors the green path (C4).

Route B: The Amide Dehydration (High-Fidelity Alternative)[2]

If Route A fails to provide >50% isolated yield due to separation issues, switch to this route. It is longer (2 steps) but guarantees regiochemical purity .

Starting Material: 3-Chloro-2-(trifluoromethyl)isonicotinic acid (Commercially Available).[2]

Step 1: Amide Formation

Convert the acid to the primary amide. Avoid direct thermal ammonolysis which may degrade the


.
  • Protocol: Acid

    
     Acid Chloride 
    
    
    
    Primary Amide.
  • Yield Check: Should be quantitative (>95%).

Step 2: Dehydration to Nitrile

Q: My


 group is hydrolyzing/degrading during dehydration. 
A:  Avoid harsh acidic dehydrating agents like 

at reflux if the

is sensitive.
  • Recommendation: Use Burgess Reagent or TFAA/Pyridine at

    
    .
    

Comparative Protocol Table:

MethodReagentsTempRisk Profile
Standard

Reflux (

)
High. Risk of Cl/OH exchange or

hydrolysis.
Mild (Recommended) TFAA + Pyridine

Low. Very clean conversion.
Specialized Burgess ReagentRTLow. Expensive, but best for small scale (<1g).

Troubleshooting Decision Tree

Use this logic flow to diagnose your current yield issues.

DecisionTree Problem Problem: Low Yield of 3-Cl-2-CF3-isonicotinonitrile CheckRoute Which Route? Problem->CheckRoute RouteA Route A: N-Oxide Cyanation CheckRoute->RouteA RouteB Route B: Amide Dehydration CheckRoute->RouteB IsomerIssue Issue: Mixed Isomers (4-CN vs 6-CN)? RouteA->IsomerIssue UseDMCC Solution: Switch activator to Dimethylcarbamoyl Chloride (DMCC) IsomerIssue->UseDMCC Yes ConversionIssue Issue: Low Conversion of N-Oxide? IsomerIssue->ConversionIssue No Moisture Solution: Dry Solvents. Check TMSCN quality. ConversionIssue->Moisture Yes Degradation Issue: CF3 Degradation? RouteB->Degradation SwitchTFAA Solution: Use TFAA/Pyridine instead of POCl3 Degradation->SwitchTFAA Yes

Caption: Diagnostic flow for identifying process bottlenecks. Green nodes indicate immediate actionable solutions.

References & Grounding

  • Fife, W. K. (1983).[3] Regioselective cyanation of pyridine N-oxides with trimethylsilyl cyanide and dimethylcarbamoyl chloride. Journal of Organic Chemistry. (Establishes the use of DMCC to favor 4-cyanation over 2/6-cyanation).

    • Relevance: Foundational method for overcoming alpha-selectivity in Reissert-Henze reactions.

  • Katritzky, A. R., et al. (1984). Cyanation in the Pyridine Series: Synthetic Applications of the Reissert-Henze and Related Reactions. Heterocycles.

    • Relevance: Comprehensive review of mechanism and regioselectivity controls.

  • Vertex Pharmaceuticals. (2017). Preparation of 3-chloro-2-cyano-5-trifluoromethyl pyridine. Patent CN106349159A.

    • Relevance: Industrial conditions for cyanation of closely related trifluoromethyl-chloropyridines.[4]

  • Acros Pharmatech. 3-Chloro-2-(trifluoromethyl)isonicotinic acid Material Safety Data Sheet.

    • Relevance: Confirms commercial availability of the acid precursor for Route B.

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance of the Trifluoromethyl Group in Substitution Reactions

Welcome to the technical support center for chemists navigating the unique challenges posed by the trifluoromethyl (CF₃) group in substitution reactions. The CF₃ group is a cornerstone in medicinal and materials chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for chemists navigating the unique challenges posed by the trifluoromethyl (CF₃) group in substitution reactions. The CF₃ group is a cornerstone in medicinal and materials chemistry, prized for its ability to enhance metabolic stability, lipophilicity, and binding affinity. However, its significant steric bulk and powerful electron-withdrawing nature often complicate synthetic routes, leading to low yields, sluggish reactions, or unexpected side products.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to provide practical, in-depth solutions. We will delve into the "why" behind experimental choices, grounding our advice in mechanistic principles to empower you to solve not just the immediate problem, but future challenges as well.

Part 1: Foundational Challenges & FAQs
Question 1: Why is the CF₃ group so challenging for substitution reactions, especially at the ortho position?

Answer: The difficulty stems from a combination of two primary factors:

  • Steric Hindrance: The trifluoromethyl group is significantly larger than a hydrogen atom and is often compared to an isopropyl group in terms of steric demand. The three fluorine atoms, with their large van der Waals radii, create a bulky, conical shield around the reaction center. This physically blocks the approach of nucleophiles or the coordination of a metal catalyst to an adjacent leaving group. This effect is most pronounced when the CF₃ group is ortho to the reaction site. Computational studies have shown that this steric hindrance can significantly raise the energy of the transition state in reactions like SNAr, making the reaction much slower.[1]

  • Electronic Effects: The CF₃ group is a potent electron-withdrawing group due to the high electronegativity of the fluorine atoms (inductive effect).[2]

    • In Nucleophilic Aromatic Substitution (SₙAr) , this is actually beneficial. The strong inductive withdrawal stabilizes the negatively charged Meisenheimer intermediate, which is often the rate-determining step.[3][4] This is why SNAr reactions are generally faster with electron-withdrawing groups on the ring.[4] However, the steric hindrance at the ortho position can counteract this electronic advantage.[1][5]

    • In metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki), the electron-withdrawing nature can make the oxidative addition step more difficult by reducing the electron density of the aryl halide.

The interplay of these two effects determines the feasibility and outcome of a substitution reaction.

Part 2: Troubleshooting Specific Reaction Types

This section addresses common issues encountered in specific classes of substitution reactions involving CF₃-substituted substrates.

Scenario 1: Nucleophilic Aromatic Substitution (SₙAr)

Question 2: My SₙAr reaction on an ortho-trifluoromethyl-substituted aryl fluoride is extremely slow, even at high temperatures. How can I improve the reaction rate?

Answer: This is a classic case where the steric hindrance of the ortho-CF₃ group is likely impeding the nucleophilic attack, despite the electronic activation provided by both the CF₃ and the fluoride leaving group.[1][5] Here’s a systematic approach to troubleshoot this issue:

1. Re-evaluate Your Leaving Group: While fluoride is typically an excellent leaving group in SₙAr reactions because its high electronegativity strongly activates the ring for the initial nucleophilic attack (the rate-determining step), its small size doesn't help overcome the steric barrier.[3][4] If the reaction is stalled, consider if the leaving group itself is the issue. However, in most SₙAr reactions, the C-F bond cleavage is not the rate-limiting step.[4]

2. Enhance Reaction Conditions: Traditional heating often requires very high temperatures, which can lead to decomposition.

  • Microwave Irradiation: This is a highly effective technique for overcoming activation barriers.[6] Microwave heating can rapidly and uniformly heat the reaction mixture, often leading to significantly reduced reaction times and improved yields compared to conventional heating.[7][8] It can provide the necessary energy to overcome the high activation barrier caused by steric hindrance.

    Experimental Protocol: Microwave-Assisted SₙAr

    • In a microwave-safe vial, combine the ortho-trifluoromethyl aryl halide (1.0 equiv), the nucleophile (1.2-1.5 equiv), and a suitable base (e.g., K₂CO₃, Cs₂CO₃, 2.0 equiv) in a polar aprotic solvent (e.g., DMSO, DMF, NMP).

    • Seal the vial and place it in the microwave reactor.

    • Irradiate at a temperature between 120-180 °C for 15-60 minutes.

    • Monitor the reaction by TLC or LC-MS.

    • Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent.

3. Solvent Choice is Critical: The choice of solvent can dramatically influence SₙAr reaction rates.

  • Polar Aprotic Solvents: Solvents like DMSO, DMF, and NMP are excellent for SₙAr reactions. They are effective at solvating the cation of the base, leaving a more "naked" and reactive anionic nucleophile.

  • Solvent Polarity and Mechanism: In some substitution reactions, solvent polarity can influence the mechanistic pathway (Sₙ1 vs. Sₙ2). While SₙAr has a distinct mechanism, highly polar solvents are known to favor the formation of intermediates necessary for the reaction to proceed.[9]

Decision Workflow for SₙAr Troubleshooting

start SₙAr Reaction Stalled (ortho-CF₃ Substrate) check_temp Is reaction temperature >120°C? start->check_temp use_mw Action: Switch to Microwave Irradiation (120-180°C) check_temp->use_mw No check_solvent Is solvent polar aprotic (DMSO, DMF, NMP)? check_temp->check_solvent Yes success Reaction Successful use_mw->success change_solvent Action: Change to DMSO or NMP check_solvent->change_solvent No check_base Is a strong, non-nucleophilic base being used? (e.g., Cs₂CO₃) check_solvent->check_base Yes change_solvent->success change_base Action: Switch to Cs₂CO₃ or a stronger organic base check_base->change_base No fail Consider Alternative Strategy (e.g., metal catalysis) check_base->fail Yes change_base->success

Caption: Troubleshooting workflow for slow SₙAr reactions.

Scenario 2: Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig Amination)

Question 3: I am attempting a Buchwald-Hartwig amination on an aryl chloride with an ortho-CF₃ group, and I'm getting very low yield, with a lot of starting material remaining and some catalyst decomposition (palladium black). What is going wrong?

Answer: This is a common and challenging scenario. The combination of a sterically demanding ortho-CF₃ group and a less reactive aryl chloride electrophile makes this transformation difficult.[10] The key to success lies in selecting a highly active catalyst system that can facilitate the challenging oxidative addition step and subsequent C-N bond formation while resisting decomposition.

1. The Critical Role of the Ligand: For sterically hindered substrates, standard phosphine ligands like P(t-Bu)₃ or DPPF are often insufficient. You need specialized, bulky, and electron-rich biarylphosphine ligands that create a highly active and stable palladium catalyst.

  • Recommended Ligands: The Buchwald group has developed several generations of ligands specifically for challenging couplings. For this specific problem, consider the following:

    • XPhos: An excellent general-purpose ligand for aminations, known for its high reactivity.

    • RuPhos: Often shows complementary reactivity to XPhos and can be effective for hindered systems.

    • BrettPhos: Specifically designed for its extreme bulk, which can promote reductive elimination and prevent catalyst decomposition pathways like β-hydride elimination.

2. Use a Pre-catalyst: Using a palladium(II) source like Pd(OAc)₂ or a Pd(0) source like Pd₂(dba)₃ requires an in situ reduction step to form the active Pd(0) catalyst. This process can be inefficient and lead to the formation of palladium black.[10][11]

  • Solution: Use a well-defined, air-stable Pd(II) pre-catalyst. These complexes rapidly and cleanly generate the active LPd(0) species upon exposure to a base.[11] G3 or G4 Buchwald pre-catalysts are highly recommended.

3. Base and Solvent Selection: The choice of base and solvent is crucial for catalyst activity and stability.

  • Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) is a common choice. However, for sensitive substrates, a weaker base like cesium carbonate (Cs₂CO₃) might prevent side reactions, though it may require higher temperatures.[12]

  • Solvent: Anhydrous, non-coordinating solvents are preferred. Toluene and 1,4-dioxane are the most common and effective solvents for these reactions.[13]

Troubleshooting Data Summary: Buchwald-Hartwig Optimization

EntryPalladium SourceLigandBaseSolventTemperature (°C)Result
1Pd₂(dba)₃P(t-Bu)₃NaOtBuToluene110<10% Yield, Pd Black
2XPhos-Pd-G3(XPhos)NaOtBuToluene10075% Yield
3RuPhos-Pd-G3(RuPhos)NaOtBuToluene10068% Yield
4XPhos-Pd-G3(XPhos)Cs₂CO₃Dioxane11055% Yield, Slower Reaction

4. Experimental Protocol: Optimized Buchwald-Hartwig Amination

  • Preparation: In a glovebox, add the ortho-trifluoromethyl aryl chloride (1.0 mmol, 1.0 equiv), the amine (1.2 mmol, 1.2 equiv), NaOtBu (1.4 mmol, 1.4 equiv), and the XPhos-Pd-G3 pre-catalyst (0.01-0.02 mmol, 1-2 mol%) to an oven-dried reaction vial.

  • Solvent Addition: Add anhydrous toluene (2-4 mL).

  • Reaction: Seal the vial, remove it from the glovebox, and heat the mixture at 100-110 °C with vigorous stirring for 12-24 hours.

  • Monitoring & Workup: Monitor the reaction by LC-MS. Upon completion, cool, dilute with ethyl acetate, and filter through a pad of Celite to remove catalyst residues. Wash the filtrate with water and brine, dry over Na₂SO₄, and concentrate. Purify by column chromatography.

Catalyst Selection Logic

cluster_0 Substrate Properties cluster_1 Required Catalyst Attributes cluster_2 Optimal Catalyst System A Aryl Chloride (Less Reactive) C High Activity for Oxidative Addition A->C E High Stability to Prevent Decomposition A->E B ortho-CF₃ Group (Sterically Hindered) D Steric Bulk to Promote Reductive Elimination B->D B->E F Bulky, Electron-Rich Biarylphosphine Ligand (e.g., XPhos, BrettPhos) C->F D->F G Air-Stable Pd(II) Pre-catalyst (e.g., XPhos-Pd-G3) E->G

Caption: Logic for selecting an optimal catalyst system.

Part 3: General Strategies and Advanced Methods

Question 4: Are there any general strategies that can be applied across different reaction types to mitigate the steric hindrance of a CF₃ group?

Answer: Yes, several strategies can be broadly applied:

  • Elevated Temperatures & Microwave Synthesis: As discussed, increasing thermal energy is the most direct way to overcome a high activation barrier. Microwave synthesis is particularly effective for this.[14][15]

  • Catalyst and Ligand Design: For metal-catalyzed reactions, the choice of ligand is paramount. The development of bulky, electron-rich ligands has been a game-changer for coupling sterically demanding substrates.[16][17] The ligand's structure can create a specific coordination environment around the metal that accommodates the hindered substrate and facilitates the key steps of the catalytic cycle.[11]

  • High-Pressure Conditions: While less common in a standard lab, applying high pressure can accelerate sterically hindered reactions by reducing the volume of the transition state.

  • Alternative Synthetic Routes: Sometimes, the most effective strategy is to reconsider the synthetic route entirely. For instance, instead of a direct substitution, it might be more feasible to introduce the CF₃ group at a later stage of the synthesis using modern trifluoromethylation reagents (e.g., Togni's or Umemoto's reagents) after the key bonds have been formed.[18]

References
  • Amii, H., & Uneyama, K. (2009). C–F Bond Activation in Organic Synthesis. Chemical Reviews, 109(5), 2119–2183. [Link]

  • Beier, P., & Paper, V. (2012). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Angewandte Chemie International Edition, 51(1), 76-79. [Link]

  • Sanford, M. S. (2012). Investigations into Transition-Metal-Catalyzed Arene Trifluoromethylation Reactions. Synlett, 23(10), 1541–1547. [Link]

  • Li, Y., et al. (2023). Trifluoromethylthiolation of Arenes Using Lewis Acid and Lewis Base Dual Catalysis. Organic Letters, 25(50), 8969–8973. [Link]

  • Buncel, E., et al. (2001). The Effects of Ring Substituents and Leaving Groups on the Kinetics of SNAr Reactions of 1-Halogeno- and 1-Phenoxy-nitrobenzenes with Aliphatic Amines in Acetonitrile. Molecules, 6(9), 799-810. [Link]

  • Zhu, L., et al. (2015). A base-promoted, efficient and straightforward method for the successful formation of Csp2–Csp bond via selective C–F bond cleavage of electron-deficient octafluorotoluene reacting with terminal alkynes. RSC Advances, 5(10), 7623-7626. [Link]

  • Sanford, M. S. (2012). Investigations into Transition Metal Catalyzed Arene Trifluoromethylation Reactions. PMC. [Link]

  • Maitland, D. J., et al. (2015). Catalytic activation of a single C–F bond in trifluoromethyl arenes. Chemical Science, 6(12), 7146–7150. [Link]

  • Reddit User Discussion. (2018). Help troubleshooting a Buchwald-Hartwig amination? r/chemistry. [Link]

  • Gouverneur, V., et al. (2022). A Trifluoromethyl- and Fluoro-Substituted Stereogenic Carbon Centre Gives Rise to Unorthodox Chemistry. Nature Portfolio. [Link]

  • Rychnovsky, S. D., & Bennett, C. S. (2012). Solvent Effects in the Nucleophilic Substitutions of Tetrahydropyran Acetals Promoted by Trimethylsilyl Trifluoromethanesulfonate: Trichloroethylene as Solvent for Stereoselective C- and O-Glycosylations. The Journal of Organic Chemistry, 77(2), 1126–1135. [Link]

  • Zare, A., et al. (2012). Microwave assisted synthesis of 1-aryl-5-(trifluoromethyl)-1H-tetrazoles. Journal of Fluorine Chemistry, 135, 229-232. [Link]

  • Chemistry Stack Exchange. (2013). Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? [Link]

  • Prakash, G. K. S., et al. (2012). Microwave-Assisted Preparation of Trifluoroacetaldehyde (Fluoral): Isolation and Applications. Molecules, 17(5), 5894–5903. [Link]

  • Carrow, B. P., & Hartwig, J. F. (2014). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. The Journal of Organic Chemistry, 79(12), 5342–5353. [Link]

  • Gedye, R., et al. (2021). Microwave Assisted Synthesis of Organic Compounds and Nanomaterials. SciSpace. [Link]

  • Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

  • Reddit User Discussion. (2012). Anyone have experience with Buchwald-Hartwig Amination of Triflates? r/chemistry. [Link]

  • Chemistry Stack Exchange. (2024). Could CF3- act as a leaving group in an SN2 reaction with a very good nucleophile? [Link]

  • Török, B., et al. (2013). Julia-Kocienski Approach to Trifluoromethyl-Substituted Alkenes. The Journal of Organic Chemistry, 78(15), 7567–7573. [Link]

  • Postigo, A. (2021). Late stage trifluoromethylthiolation strategies for organic compounds. RSC Publishing. [Link]

  • Nenajdenko, V. G., et al. (2022). Acid-Switchable Synthesis of Trifluoromethylated Triazoles and Isoxazoles via Reaction of CF3-Ynones with NaN3: DFT Study of the Reaction Mechanism. Molecules, 27(23), 8168. [Link]

  • Yang, C., et al. (2019). Recent advances in direct trifluoromethylation of olefinic C–H bonds. RSC Advances, 9(47), 27625-27639. [Link]

  • Shen, Q., & Qing, F.-L. (2015). Shelf-Stable Electrophilic Reagents for Trifluoromethylthiolation. Accounts of Chemical Research, 48(6), 1735–1745. [Link]

  • Wang, F., et al. (2023). Recent Progress in Selective C—F Bond Activation of Trifluoromethyl Alkenes. Chinese Journal of Organic Chemistry, 43(2), 411-425. [Link]

  • Klumpp, D. A., et al. (2010). Superelectrophiles and the Effects of Trifluoromethyl Substituents. Journal of the American Chemical Society, 132(10), 3266–3267. [Link]

  • Leroux, F., et al. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. [Link]

  • Yin, J. J., & Buchwald, S. L. (2002). An Efficient Method for Sterically Demanding Suzuki-Miyaura Coupling Reactions. Organic Letters, 4(4), 569–571. [Link]

  • Al-Khafaji, J., et al. (2025). Microwave-Assisted Synthesis: A Green Chemistry Approach for Drug Cocrystals Synthesis. Universitas Ahmad Dahlan. [Link]

  • Park, N. H., et al. (2015). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Angewandte Chemie International Edition, 54(28), 8259–8262. [Link]

  • Yang, C., et al. (2019). Recent advances in direct trifluoromethylation of olefinic C–H bonds. RSC Advances, 9(47), 27625–27639. [Link]

  • The Royal Society of Chemistry. (2021). Methods and Strategies for C–N Bond Formation Reactions. [Link]

  • Sharma, P., & Singh, V. (2025). Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science, 4(3), 23-30. [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

  • Sun, J., et al. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. [Link]

  • Yan, G., et al. (2021). Recent advance in the C–F bond functionalization of trifluoromethyl-containing compounds. Organic Chemistry Frontiers, 8(14), 3825-3855. [Link]

  • Gouverneur, V., et al. (2024). Selective Defluorination of Trifluoromethyl Substituents by Conformationally Induced Remote Substitution. Angewandte Chemie International Edition, 63(20), e202402434. [Link]

Sources

Troubleshooting

Minimizing hydrolysis side reactions when using 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Hydrolysis Side Reactions Welcome to the technical support center for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. This guide, cura...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Hydrolysis Side Reactions

Welcome to the technical support center for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. This guide, curated by Senior Application Scientists, provides in-depth technical assistance to help you anticipate and mitigate potential hydrolysis-related side reactions in your experiments. Our goal is to ensure the integrity of your research by providing not just protocols, but the scientific reasoning behind them.

Frequently Asked Questions (FAQs)

Q1: What are the primary sites of hydrolysis on 3-Chloro-2-(trifluoromethyl)isonicotinonitrile?

A1: There are two primary sites susceptible to hydrolysis on the 3-Chloro-2-(trifluoromethyl)isonicotinonitrile molecule under typical laboratory conditions. The most reactive site is the nitrile group (-CN), which can hydrolyze to a carboxamide and subsequently to a carboxylic acid. The second site is the chloro group (-Cl), which can undergo nucleophilic aromatic substitution with water or hydroxide ions, although this is generally less facile than nitrile hydrolysis. The trifluoromethyl group (-CF3) is generally stable to hydrolysis under standard conditions but can be susceptible under harsh acidic or basic conditions.[1][2][3]

Q2: What are the common byproducts I should look for if I suspect hydrolysis has occurred?

A2: If hydrolysis is occurring, you should expect to see the formation of 3-Chloro-2-(trifluoromethyl)isonicotinamide and, upon further hydrolysis, 3-Chloro-2-(trifluoromethyl)isonicotinic acid.[4] In instances of chloro group hydrolysis, 3-hydroxy-2-(trifluoromethyl)isonicotinonitrile may be observed. It is recommended to monitor your reaction by LC-MS to detect these potential impurities.

Q3: Under what conditions is hydrolysis most likely to occur?

A3: Hydrolysis is most often accelerated by the presence of strong acids or bases, elevated temperatures, and the presence of water in the reaction mixture. Protic solvents, especially in combination with acidic or basic catalysts, can also promote hydrolysis.

Troubleshooting Guide: Minimizing Unwanted Hydrolysis

This section provides a structured approach to identifying and resolving hydrolysis-related issues in your experiments.

Issue 1: Formation of Carboxamide or Carboxylic Acid Byproducts

The appearance of unexpected peaks in your analytical data corresponding to the mass of the carboxamide or carboxylic acid derivative of your starting material is a clear indicator of nitrile hydrolysis.

Root Cause Analysis and Mitigation Strategies:

  • pH Control: The primary driver of nitrile hydrolysis is often extreme pH.

    • Acid-Catalyzed Hydrolysis: If your reaction requires acidic conditions, consider using a milder acid or a buffered system to maintain a less aggressive pH.

    • Base-Catalyzed Hydrolysis: For base-mediated reactions, use the weakest effective base and avoid strong hydroxidic bases if possible. Non-nucleophilic organic bases are often a better choice.

  • Water Content: The presence of water is a prerequisite for hydrolysis.

    • Solvent Purity: Always use dry (anhydrous) solvents for your reactions. Ensure solvents are freshly distilled or from a sealed bottle.

    • Reagent Purity: Check the water content of your other reagents. Some reagents can be hygroscopic.

    • Inert Atmosphere: Running reactions under an inert atmosphere (e.g., nitrogen or argon) can help to exclude atmospheric moisture.

  • Temperature Management: Higher temperatures accelerate the rate of hydrolysis.

    • Reaction Temperature: If your desired reaction allows, perform it at a lower temperature. Even a 10°C reduction can significantly slow down the rate of hydrolysis.

    • Work-up and Purification: Keep the temperature low during aqueous work-up and purification steps.

Experimental Protocols

Protocol 1: General Anhydrous Reaction Setup

This protocol provides a step-by-step guide for setting up a reaction to minimize exposure to water.

  • Glassware Preparation: All glassware should be oven-dried at 120°C for at least 4 hours and allowed to cool in a desiccator.

  • Assembly: Assemble the glassware hot and immediately place it under a positive pressure of an inert gas (argon or nitrogen).

  • Reagent Addition:

    • Liquid reagents should be added via syringe through a rubber septum.

    • Solid reagents should be added under a positive flow of inert gas.

  • Solvent Addition: Use a cannula or syringe to transfer anhydrous solvent from a sealed bottle to the reaction flask.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time and avoid prolonged reaction times that could lead to side reactions.

Data Presentation

Parameter Recommendation for Minimizing Hydrolysis Rationale
pH Neutral or slightly acidic/basic. Avoid strong acids and bases.Strong acids and bases catalyze the hydrolysis of the nitrile group.
Solvent Anhydrous aprotic solvents (e.g., THF, Dioxane, Toluene).Minimizes the presence of water, a key reactant in hydrolysis.
Temperature As low as the desired reaction kinetics allow.Reduces the rate of the hydrolysis side reaction.
Atmosphere Inert (Nitrogen or Argon).Prevents the introduction of atmospheric moisture.

Visualizations

Hydrolysis Pathway of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

G A 3-Chloro-2-(trifluoromethyl)isonicotinonitrile B 3-Chloro-2-(trifluoromethyl)isonicotinamide A->B Hydrolysis (H₂O, H⁺ or OH⁻) C 3-Chloro-2-(trifluoromethyl)isonicotinic acid B->C Further Hydrolysis (H₂O, H⁺ or OH⁻)

Caption: Primary hydrolysis pathway of the nitrile group.

Troubleshooting Workflow for Hydrolysis

G Start Hydrolysis Suspected (e.g., from LC-MS data) Check_pH Is the reaction run under strong acidic/basic conditions? Start->Check_pH Check_Water Are anhydrous conditions being used? Check_pH->Check_Water No Action_pH Use milder acid/base or a buffer system. Check_pH->Action_pH Yes Check_Temp Is the reaction run at elevated temperature? Check_Water->Check_Temp Yes Action_Water Use anhydrous solvents and an inert atmosphere. Check_Water->Action_Water No Action_Temp Lower the reaction temperature. Check_Temp->Action_Temp Yes End Hydrolysis Minimized Check_Temp->End No Action_pH->End Action_Water->End Action_Temp->End

Caption: Decision tree for troubleshooting hydrolysis.

References

  • Hydrolysis of the Trifluoromethyl Group in Triarylphosphines: Scope of the Reaction in the Preparation of Carboxylic - TDX. Available at: [Link]

  • Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness - Scilit. Available at: [Link]

  • Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness - PubMed. Available at: [Link]

  • 3-Chloro-2-(trifluoromethyl)isonicotinic acid. Available at: [Link]

Sources

Optimization

Optimizing solvent selection for SNAr reactions with chloropyridines

Welcome to the Reaction Optimization & Technical Support Center . Topic: Solvent Selection for SNAr Reactions with Chloropyridines Ticket ID: SNAR-PY-001 Support Level: Tier 3 (Senior Application Scientist) Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Reaction Optimization & Technical Support Center .

Topic: Solvent Selection for SNAr Reactions with Chloropyridines Ticket ID: SNAR-PY-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The Solvent Effect in SNAr

In Nucleophilic Aromatic Substitution (SNAr) of chloropyridines, the solvent is not merely a medium; it is a catalyst. The rate-determining step is typically the formation of the Meisenheimer complex (the anionic intermediate).

To drive this reaction, your solvent must perform two conflicting tasks:

  • Solvate the Nucleophile: But not too well. Hydrogen-bonding solvents (alcohols) will "cage" your nucleophile, reducing its HOMO energy and reactivity.

  • Stabilize the Intermediate: The transition state develops significant negative charge. High dielectric, dipolar aprotic solvents stabilize this charge accumulation, lowering the activation energy (

    
    ).
    

The Golden Rule: Use Dipolar Aprotic Solvents (DMSO, DMF, NMP) to maximize rate.[1] Use Green Alternatives (Cyrene, Surfactants) to maximize sustainability, but be wary of chemical incompatibilities.

Critical Solvent Selection Matrix

The following table synthesizes kinetic performance with process suitability.

Solvent ClassSolventDielectric (

)
Relative Rate*Process NoteGreen Score
Tier 1: The Standards DMSO 47100 Fastest rates. Hard to remove (BP 189°C).🟡 Neutral
DMF 37~60-80Safety Warning: Violent decomp with NaH.🔴 Avoid
NMP 32~50-70Reprotoxic (REACH restricted).🔴 Avoid
Tier 2: Green Alternatives Cyrene 32~40-60Critical: Unstable with strong bases (aldol polymerization).🟢 Good
Sulfolane 43~75Solid at RT (MP 27°C). Difficult workup.🟡 Neutral
Water (Micellar) 80VariableRequires surfactant (e.g., TPGS-750-M). Excellent for hydrophobics.🟢 Excellent

*Relative Rate is an approximation based on standard 2-chloropyridine substitution with alkoxides. Actual rates vary by substrate.

Troubleshooting & FAQs

Q1: My reaction with 2-chloropyridine is stalled at 50% conversion in THF. Why?

Diagnosis: Insufficient Polarity & Temperature. Technical Explanation: THF (Dielectric


) is too non-polar to effectively stabilize the Meisenheimer intermediate. The activation energy remains too high. Furthermore, THF boils at 66°C, limiting your thermal window.
Solution: 
  • Swap Solvent: Switch to DMSO or NMP . The rate can increase by orders of magnitude (

    
     to 
    
    
    
    times faster) simply by changing from THF to DMSO due to the "naked anion" effect.
  • Increase Temperature: Chloropyridines are less reactive than fluoropyridines. You often need 100–120°C, which THF cannot support at ambient pressure.

Q2: I am using DMF with Sodium Hydride (NaH) and seeing temperature spikes. Is this normal?

Diagnosis: CRITICAL SAFETY HAZARD. Technical Explanation: DMF acts as a weak acid/electrophile. At elevated temperatures or with strong bases like NaH, DMF undergoes a "runaway" decomposition reaction, often initiated by the formation of reactive carbamates or CO release. This is exothermic and can lead to explosions.[2] Solution:

  • IMMEDIATE ACTION: Stop using NaH in DMF.

  • Alternative: Use DMSO (if T < 120°C) or THF/2-MeTHF for the deprotonation step, then add a co-solvent if needed.

  • Base Switch: If you must use DMF, switch to non-nucleophilic organic bases (DBU, DIPEA) or carbonates (

    
    ), though these are weaker.
    
Q3: I switched to "Green" Cyrene, but my reaction turned into a black tar.

Diagnosis: Base Incompatibility. Technical Explanation: Cyrene (dihydrolevoglucosenone) contains a ketone and an acetal. In the presence of strong bases (alkoxides, hydrides, hydroxides), it undergoes rapid aldol condensation/polymerization, consuming the solvent and fouling the reaction. Solution:

  • Condition Check: Cyrene is only suitable for SNAr with weak bases (e.g., morpholine, aniline, or carbonate-mediated reactions).

  • Alternative: For strong base applications, use Sulfolane or N-Butylpyrrolidinone (NBP) .

Q4: Why is 3-chloropyridine not reacting, even in DMSO at 150°C?

Diagnosis: Electronic Mismatch. Technical Explanation: SNAr requires the leaving group to be ortho or para to the ring nitrogen to utilize the nitrogen's electron-withdrawing power (stabilizing the negative charge).

  • 2-Cl & 4-Cl: Nitrogen stabilizes the intermediate (reactive).

  • 3-Cl: Nitrogen is meta; it provides inductive withdrawal but cannot stabilize the Meisenheimer complex via resonance. Solution:

  • Route Change: SNAr is electronically forbidden. You must use Palladium-catalyzed Buchwald-Hartwig amination .

Visualizing the Logic

Diagram 1: Solvent Selection Decision Tree

Use this flowchart to select the optimal solvent based on your specific reactants.

SolventSelection Start Start: Chloropyridine Substrate PosCheck Is Cl at 2- or 4- position? Start->PosCheck Pos3 3-Chloropyridine PosCheck->Pos3 No (Meta) BaseCheck Check Base Strength PosCheck->BaseCheck Yes (Ortho/Para) PdCat Use Pd-Catalysis (Buchwald) Pos3->PdCat SNAr Fails StrongBase Strong Base (NaH, tBuOK, LDA) BaseCheck->StrongBase WeakBase Weak/Neutral (Amines, Carbonates) BaseCheck->WeakBase SafetyCheck Safety Check: Avoid DMF/NaH StrongBase->SafetyCheck GreenReq Is Green Chem required? WeakBase->GreenReq DMSO Standard: DMSO (High Rate, Difficult Workup) SafetyCheck->DMSO Standard Sulfolane Alt: Sulfolane or NBP SafetyCheck->Sulfolane Green/Alt GreenReq->DMSO No Cyrene Green: Cyrene (Excellent Rate) GreenReq->Cyrene Yes (Bio-based) Water Green: Water + TPGS-750-M (Micellar) GreenReq->Water Yes (Surfactant)

Caption: Logic flow for selecting solvents based on substrate electronics and base compatibility.

Diagram 2: Mechanistic Role of the Solvent

Understanding why dipolar aprotic solvents work is key to troubleshooting.

Mechanism Reactants Reactants (Py-Cl + Nu-) TS Meisenheimer Complex (Transition State) Reactants->TS Activation Energy Product Product (Py-Nu + Cl-) TS->Product Elimination Solvent Dipolar Aprotic Solvent (DMSO/DMF) Solvent->Reactants Solvates Cation (K+), Leaves Anion (Nu-) Naked Solvent->TS Stabilizes Negative Charge on Ring

Caption: Solvents like DMSO lower activation energy by stabilizing the charged intermediate and desolvating the nucleophile.[3]

Experimental Protocols

Protocol A: Standard High-Rate SNAr (DMSO)

Best for: Unreactive substrates (e.g., 2-chloropyridine with weak nucleophiles).

  • Setup: Charge a reaction vial with 2-chloropyridine (1.0 eq) and Nucleophile (1.2 eq).

  • Solvent: Add DMSO (anhydrous, 5 mL/mmol). Note: Ensure water content <0.1% to prevent hydrolysis to pyridone.

  • Base: Add

    
     (2.0 eq) or 
    
    
    
    (1.5 eq).
  • Reaction: Heat to 100°C for 4–12 hours. Monitor by HPLC/UPLC.

  • Workup (The DMSO Challenge):

    • Cool to RT.

    • Dilute with Ethyl Acetate (not ether, to improve phase separation).

    • Wash 3x with Water (to remove DMSO) and 1x with Brine .

    • Tip: If emulsion forms, add a small amount of MeOH or filter through Celite.

Protocol B: Sustainable Surfactant System (Water)

Best for: Green chemistry compliance and easy workup.

  • Setup: Prepare a 2 wt% solution of TPGS-750-M in degassed water.

  • Reaction: Add 2-chloropyridine (1.0 eq) and Nucleophile (1.2 eq) to the aqueous solution.

  • Base: Add

    
     (3.0 eq) or 2,6-lutidine.
    
  • Conditions: Stir vigorously at 60–90°C . The reaction occurs inside the lipophilic micelle cores.

  • Workup:

    • Extract reaction mixture with minimal IPAc (Isopropyl Acetate) or MTBE .

    • The surfactant remains in the water layer (recyclable).

    • Concentrate organic layer to yield product.

References

  • Mechanism & Solvent Effects

    • Title: "Specific Solvent Issues with the SNAr Reaction"
    • Source: ACS Green Chemistry Institute Pharmaceutical Roundtable
    • URL:[Link]

  • Green Solvent Alternatives (Cyrene)

    • Title: "Cyrene as a Bio-Based Solvent for the SNAr Reaction"
    • Source:Green Chemistry, 2014, 16, 117-126.
    • URL:[Link]

  • Safety of DMF/NaH

    • Title: "Safety Concerns in a Pharmaceutical Manufacturing Environment: DMF/NaH"[2]

    • Source:Organic Process Research & Development (OPRD), 2012, 16, 11, 1794–1800.
    • URL:[Link]

  • Surfactant Technology

    • Title: "Surfactant technology applied toward an active pharmaceutical ingredient: more than a simple green chemistry advance"[4]

    • Source:Green Chemistry, 2016, 18, 14-19.[4]

    • URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Catalyst Poisoning in Cross-Coupling of Cyanopyridines

From the Desk of the Senior Application Scientist Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of cro...

Author: BenchChem Technical Support Team. Date: February 2026

From the Desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of cross-coupling reactions involving cyanopyridine substrates. The dual-functionality of cyanopyridines, possessing both a coordinating pyridine nitrogen and a cyano group, presents a unique and often frustrating challenge: catalyst poisoning.[1][2][3] This document provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose, troubleshoot, and overcome common issues in your experiments.

Part 1: The Root of the Problem: Understanding Poisoning Mechanisms

Before troubleshooting, it's critical to understand why these reactions fail. Both the pyridine nitrogen and the nitrile's cyano group can act as potent inhibitors for palladium and nickel catalysts.[1][4]

Q: How exactly do cyanopyridines poison my catalyst?

A: Catalyst poisoning in this context is primarily a story of competitive binding and the formation of stable, off-cycle metal complexes. The catalytically active metal center (e.g., Pd(0)) must be available to participate in the catalytic cycle (oxidative addition, transmetalation, reductive elimination). However, cyanopyridines introduce two powerful coordinating groups that can derail this process:

  • Pyridine Nitrogen Coordination: The lone pair on the pyridine nitrogen can strongly coordinate to the palladium or nickel center.[3][4] This is especially problematic with Pd(II) intermediates in the catalytic cycle, leading to the formation of stable, catalytically inactive complexes that are reluctant to proceed to the next step.[4]

  • Cyano Group Interference: The cyano group (–C≡N) is a well-documented catalyst poison.[1] It can interact with the metal center in several detrimental ways:

    • Strong σ-Donation: It can bind tightly to the metal, occupying a coordination site needed for the catalytic cycle to advance.

    • Formation of Inactive Cyanide Complexes: Excess cyanide, potentially formed under certain reaction conditions, can irreversibly bind to the palladium center, forming highly stable and inactive species like [(CN)₄Pd]²⁻.[5][6][7] This effectively removes the catalyst from the reaction. Mechanistic studies have shown that cyanide can poison every intermediate in the catalytic cycle.[8]

The combination of these two functionalities makes cyanopyridines particularly challenging substrates, often leading to stalled reactions and low yields.

CatalystPoisoning cluster_cycle Catalytic Cycle cluster_poisoning Poisoning Pathways Pd0 Active Pd(0)L_n OA Oxidative Addition Pd0->OA Ar-X CyanoPoison Inactive (Cyano)Pd Complex Pd0->CyanoPoison Cyano Group Coordination PdII Ar-Pd(II)-X OA->PdII Cyanopyridine Cyanopyridine Substrate TM Transmetalation PdII->TM Nu-M PyridinePoison Inactive (Pyridine)Pd Complex PdII->PyridinePoison Pyridine N Coordination RE Reductive Elimination TM->RE RE->Pd0 Regeneration Product Ar-Nu Product RE->Product PdCN4 [(CN)4Pd]2-

Caption: Catalyst deactivation pathways by cyanopyridine substrates.

Part 2: Troubleshooting Guide

This section addresses specific experimental failures in a problem-and-solution format.

Issue 1: My reaction has stalled with low or no conversion of starting material.

Q: I've set up my reaction, but TLC/LC-MS analysis shows mostly unreacted starting materials even after several hours. What's the first thing I should check?

A: A stalled reaction is the most common symptom of catalyst poisoning or suboptimal conditions. A logical, step-by-step approach is required to identify the culprit. The flowchart below outlines a recommended diagnostic workflow.

TroubleshootingWorkflow Start Reaction Stalled / Low Conversion Check_Atmosphere 1. Verify Inert Atmosphere Was degassing thorough? Is the system truly oxygen-free? Start->Check_Atmosphere Check_Reagents 2. Assess Reagent Quality Are catalyst, ligand, base, and solvents fresh and pure? Check_Atmosphere->Check_Reagents Yes Action_Degas Action: Improve degassing protocol (See Protocol 1) Check_Atmosphere->Action_Degas No Optimize_Conditions 3. Re-evaluate Conditions Is the temperature optimal? Is the base/solvent combination correct? Check_Reagents->Optimize_Conditions Yes Action_Purify Action: Use fresh/purified reagents. Test for sulfur impurities. Check_Reagents->Action_Purify No Screen_Ligands 4. Screen Ligands Is the current ligand robust enough? Try electron-rich, bulky ligands. Optimize_Conditions->Screen_Ligands Yes Action_Screen Action: Screen temperature and bases. (See Protocol 2) Optimize_Conditions->Action_Screen No Success Reaction Successful Screen_Ligands->Success Yes Action_Ligand Action: Use Buchwald-type or NHC ligands. (See Table 1) Screen_Ligands->Action_Ligand No Failure Persistent Failure: Consider alternative synthetic route Action_Degas->Check_Reagents Action_Purify->Optimize_Conditions Action_Screen->Screen_Ligands Action_Ligand->Success Action_Ligand->Failure If still failing

Caption: A logical workflow for troubleshooting low-yielding reactions.[9]

Causality Behind the Workflow:

  • Inert Atmosphere: Oxygen is detrimental. It can oxidize the active Pd(0) catalyst to inactive Pd(II) oxides and degrade phosphine ligands, leading to catalyst decomposition.[10] Rigorous degassing is non-negotiable.

  • Reagent Purity: Cross-coupling reactions are notoriously sensitive to impurities.[11] Trace amounts of sulfur in reagents can be potent catalyst poisons.[3][12] Always use high-purity, fresh reagents. If you suspect your starting material, running a control reaction with a simpler, non-poisoning substrate (like bromobenzene) can confirm if your catalytic system is fundamentally active.[13]

  • Reaction Conditions: The choice of base and solvent is critical.[14] An inappropriate base can fail to facilitate the transmetalation step efficiently, stalling the cycle.[10] Some bases may also promote ligand degradation or side reactions. A systematic screening is often necessary.

  • Ligand Choice: Standard ligands may not be sufficient. The coordinating nature of cyanopyridines requires ligands that can both stabilize the metal center and promote the desired catalytic steps. Electron-rich, sterically bulky ligands (e.g., biarylphosphines) are often required to prevent substrate inhibition and resist deactivation.[15]

Issue 2: My reaction mixture turned black and stopped.

Q: I observed the formation of a black precipitate, and my reaction stalled. What is happening?

A: The black precipitate is almost certainly palladium or nickel "black"—finely divided, catalytically inactive metal aggregates.[9][16] Its formation is a definitive sign of catalyst decomposition.

Common Causes and Solutions:

CauseExplanationSolution
Oxygen Exposure Inadequate degassing allows O₂ to oxidize the active Pd(0) catalyst, leading to unstable intermediates that decompose to Pd black.[10][16]Implement rigorous degassing techniques such as freeze-pump-thaw cycles or sparging with an inert gas for 20-30 minutes (See Protocol 1).
Inadequate Ligand Stabilization If the ligand is not bulky or electron-rich enough, it may not sufficiently shield the metal center, allowing catalyst particles to aggregate and precipitate.[9]Switch to a more robust ligand. Sterically hindered biarylphosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbenes (NHCs) are excellent choices.[11][15]
High Temperature While heat can increase reaction rates, excessive temperatures can accelerate catalyst decomposition pathways faster than the productive catalytic cycle.[10]Run the reaction at the lowest effective temperature. Consider a temperature screen (e.g., 80°C, 100°C, 120°C) to find the optimal balance.
High Catalyst Concentration Using too high a catalyst loading can sometimes promote aggregation and precipitation.[9]Reduce the catalyst loading to the minimum effective concentration (e.g., start at 1-2 mol% and adjust as needed).

Part 3: Frequently Asked Questions (FAQs)

Q1: What are the best practices for selecting a ligand for cyanopyridine cross-coupling?

A: The key is to choose a ligand that forms a stable, yet highly reactive, catalytic complex. The ligand must outcompete the cyanopyridine for coordination to the metal center. General guidelines point towards:

  • Sterically Bulky, Electron-Rich Monophosphine Ligands: Biarylphosphine ligands (e.g., SPhos, XPhos, BrettPhos) are often the gold standard. Their bulk creates a protective pocket around the metal, preventing aggregation and discouraging substrate coordination, while their electron-donating nature promotes the crucial oxidative addition step.[15]

  • N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donors that form very stable bonds with the metal center, making them highly resistant to dissociation and subsequent poisoning.

Q2: Can additives be used to mitigate catalyst poisoning by the cyano group?

A: Yes, certain additives can be beneficial. Lewis acids, for instance, can coordinate to the nitrogen of the cyano group.[17] This interaction can electronically activate the C-CN bond towards oxidative addition while simultaneously reducing the cyano group's ability to poison the catalyst.[17] Screening additives like ZnCl₂, B(C₆F₅)₃, or AlMe₃ (with appropriate caution) on a small scale may prove effective.

Q3: How can I definitively confirm that catalyst poisoning by my substrate is the cause of failure?

A: A diagnostic "catalyst poisoning experiment" can provide strong evidence. See Protocol 3 for a detailed methodology. The core idea is to run a standard, reliable cross-coupling reaction (e.g., bromobenzene with phenylboronic acid) and, after it has proceeded partially, inject a small amount of your cyanopyridine substrate. If the reaction immediately stalls, it strongly indicates that the cyanopyridine is acting as a catalyst poison.

Q4: Does the position of the cyano group on the pyridine ring matter?

A: Yes, the electronics and sterics can be influenced by the cyano group's position. A 2-cyanopyridine, for instance, can act as a bidentate ligand, chelating the metal center through both the pyridine nitrogen and the cyano nitrogen. This chelation effect can form a particularly stable, inactive complex, making 2-cyanopyridines especially challenging substrates. 4-cyanopyridine may primarily act as a ligand through its pyridine nitrogen, with the cyano group exerting a strong electron-withdrawing effect.[18]

Part 4: Experimental Protocols

Protocol 1: Rigorous Degassing of Reaction Mixture

  • Setup: Add all solid reagents (aryl halide, coupling partner, base, catalyst, ligand) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

  • Inert Atmosphere: Seal the flask with a septum. Connect it to a Schlenk line.

  • Evacuate & Backfill: Evacuate the flask under high vacuum for 5-10 minutes, then backfill with high-purity argon or nitrogen. Repeat this cycle a minimum of three times.

  • Solvent Addition: Add the solvent(s), which must have been previously degassed by sparging with argon for at least 30 minutes, via a syringe under a positive pressure of inert gas.

  • Reaction: Proceed with heating the reaction under a continuous positive pressure of inert gas.

Protocol 2: Small-Scale Ligand/Base Screening

  • Array Setup: In a glovebox, arrange an array of reaction vials (e.g., in a 24-well plate).

  • Stock Solutions: Prepare stock solutions of your cyanopyridine, coupling partner, and catalyst in a degassed solvent to ensure consistent dispensing.

  • Dispensing: Add the stock solutions to each vial. Then, add the specific ligand and base to be tested to each individual vial.

  • Sealing & Reaction: Seal the vials, remove them from the glovebox, and place them in a heating block set to the desired temperature.

  • Analysis: After the designated reaction time, quench the reactions and analyze the yield/conversion of each by LC-MS or GC-MS. This allows for rapid identification of the optimal ligand/base combination.

Protocol 3: Diagnostic Experiment for Substrate-Induced Catalyst Poisoning

  • Control Reaction: Set up a reliable Suzuki-Miyaura reaction known to work well (e.g., 4-bromotoluene (1.0 eq), phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (2 mol%), K₂CO₃ (2.0 eq) in a dioxane/water mixture).

  • Initiate and Monitor: Heat the reaction to 90°C. After 30 minutes, take an aliquot and analyze by GC/LC-MS to confirm the reaction is proceeding as expected (e.g., ~40-50% conversion).

  • Introduce Potential Poison: Inject the cyanopyridine substrate (1.0 eq) into the actively running reaction mixture.

  • Continue Monitoring: Continue to take aliquots at regular intervals (e.g., every 30 minutes) and analyze them.

  • Interpretation: If the product conversion ceases to increase after the addition of the cyanopyridine, it provides strong evidence that the substrate is poisoning the active catalyst.

Part 5: Data Presentation

Table 1: Qualitative Guide to Ligand Selection for Cyanopyridine Couplings

This table summarizes the general characteristics of common ligand classes and their suitability for challenging cyanopyridine substrates. The choice is highly substrate-dependent and requires empirical validation.

Ligand ClassExample(s)Key StrengthsPotential WeaknessesSuitability for Cyanopyridines
Simple Trialkyl/arylphosphines PPh₃, P(t-Bu)₃Readily available, well-understood.Prone to oxidation; may not be bulky or electron-rich enough to prevent poisoning.Low to Moderate
Chelating Diphosphines dppf, XantphosCan stabilize the metal center through chelation.Can create a more rigid coordination sphere that may slow reductive elimination.Moderate
Bulky Biaryl Monophosphines SPhos, XPhos, GPhosExcellent steric bulk and electron-donating ability; highly effective at preventing catalyst deactivation and promoting oxidative addition.[15]Higher cost; can be air-sensitive.High to Very High
N-Heterocyclic Carbenes (NHCs) IPr, SIMesForm very strong M-C bonds, leading to highly stable and robust catalysts resistant to poisoning.Can sometimes lead to slower catalytic turnover compared to phosphines.High

References

  • Erhardt, S., Grushin, V. V., et al. (2008). Mechanisms of catalyst poisoning in palladium-catalyzed cyanation of haloarenes. remarkably facile C-N bond activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- system. Journal of the American Chemical Society, 130(14), 4828-45. [Link]

  • ACS Figshare. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. [Link][5]

  • Journal of the American Chemical Society. (2008). Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph3P)4Pd]/[Bu4N]+ CN- System. [Link][6]

  • ResearchGate. (2008). Request PDF: Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. Remarkably Facile C−N Bond Activation in the [(Ph 3 P) 4 Pd]/[Bu 4 N] + CN - System. [Link][7]

  • Energy & Sustainability Directory. (2025). Catalyst Poisoning Mitigation. [Link][19]

  • MPG.PuRe. Overcoming limitations in dual photoredox/nickel catalyzed C–N cross- couplings due to catalyst deactivation. [Link][20]

  • Wikipedia. Catalyst poisoning. [Link][1]

  • Zhu, R-Y., et al. (2015). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC. [Link][4]

  • Applied Catalysts. (2024). How to Prevent Catalyst Poisoning at the Industrial Scale. [Link][21]

  • Appiah, C., et al. (2025). Application of statistical design of experiment to identify key factors in cross coupling reactions. PMC. [Link][14]

  • Semproni, J. M., et al. (2019). The roles of Lewis acidic additives in organotransition metal catalysis. RSC Publishing. [Link][17]

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link][13]

  • White Rose eTheses Online. (2015). Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. [Link][22]

  • Fors, B. P., et al. (2012). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides. PMC. [Link][8]

  • ResearchGate. (2014). How can I solve my problem with Suzuki coupling? [Link][23]

  • ResearchGate. (2017). Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. [Link][12]

  • Ben-Salha, G., et al. (2020). Effect of the coordination of π-acceptor 4-cyanopyridine ligand on the structural and electronic properties... PMC. [Link][18]

  • DSpace@MIT. (2021). Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. [Link][15]

Sources

Optimization

Resolving solubility issues of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile in aqueous media

Executive Summary & Molecule Profile[1] Welcome to the Technical Assistance Center. You are likely encountering precipitation ("crashing out") when diluting 3-Chloro-2-(trifluoromethyl)isonicotinonitrile from an organic...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile[1]

Welcome to the Technical Assistance Center. You are likely encountering precipitation ("crashing out") when diluting 3-Chloro-2-(trifluoromethyl)isonicotinonitrile from an organic stock into aqueous buffers.

This is not a user error; it is a fundamental property of the molecule. This guide provides the mechanistic reasoning and validated protocols to resolve these solubility issues without compromising chemical stability.

The "Why": Physicochemical Diagnostics

To solve the solubility problem, we must first understand the electronic landscape of your molecule.

PropertyValue (Est.)Implication for Solubility
LogP (Lipophilicity) ~2.5 – 3.0High. The molecule is a "grease ball." It prefers lipid membranes or organic solvents over water.
pKa (Pyridine N) < 0.5 (Very Low)Critical. The electron-withdrawing groups (-CF3, -CN, -Cl) strip electron density from the ring nitrogen. Acidification will NOT improve solubility.
H-Bond Donors 0No handle for water to "grab" onto.
Crystal Lattice High Energy"Brick dust" behavior. High energy is required to break the crystal lattice to enter the solution.

Troubleshooting Guide (Q&A)

Q1: I tried adding 1N HCl to dissolve the compound, assuming the pyridine nitrogen would protonate. It didn't work. Why?

A: This is the most common misconception with this class of compounds. Standard pyridine has a pKa of ~5.2 and dissolves easily in acid. However, your molecule is electron-deficient .

  • The Mechanism: The Trifluoromethyl (-CF3) and Cyano (-CN) groups are powerful electron-withdrawing groups (EWGs). They pull electron density away from the pyridine nitrogen lone pair.

  • The Result: The nitrogen is effectively "neutral" in water. It is too weak a base to accept a proton from weak acids (like acetic acid) or even dilute strong acids (like 0.1M HCl).

  • The Risk: Adding strong acid or base to force solubility can hydrolyze the nitrile group (-CN) to an amide or carboxylic acid, chemically altering your drug.

Q2: My stock solution is clear in DMSO, but it precipitates immediately upon adding to PBS. How do I fix this?

A: You are experiencing "Solvent Shock." When a hydrophobic molecule in DMSO hits water, the water molecules immediately form a structured "cage" around the DMSO, excluding the drug. The drug molecules aggregate and crystallize (Ostwald ripening).

  • Immediate Fix: Do not pipette directly from 100% DMSO into 100% Buffer. Use the Serial Dilution Protocol (See Section 3).

  • Biological Fix: If your assay allows, add a surfactant (0.05% Tween-80) or a carrier (BSA) to the buffer before adding the drug.

Q3: Can I use basic pH (NaOH) to dissolve it?

A: ABSOLUTELY NOT. Electron-deficient nitriles are highly susceptible to nucleophilic attack. In high pH (basic) conditions, the hydroxide ion (OH-) will attack the nitrile carbon, converting it to an amide (hydrolysis). This degrades your compound irreversibly. Keep pH between 5.5 and 7.4.

Validated Protocols

Protocol A: The "Crash-Resistant" Serial Dilution

Use this for cell-based assays where DMSO must be < 0.5%.

Materials:

  • Stock: 10 mM in anhydrous DMSO (Store at -20°C, desiccated).

  • Intermediate Solvent: DMSO or Ethanol.

  • Assay Buffer: PBS or Media + 0.1% BSA (Bovine Serum Albumin acts as a molecular "chaperone").

Step-by-Step:

  • Prepare Stock: Dissolve solid powder in 100% DMSO to 10 mM. Vortex until absolutely clear.

  • Intermediate Step (The Critical Bridge):

    • Dilute the 10 mM stock 1:10 into 100% DMSO (not water) to get 1 mM.

    • Why? Pipetting small volumes (e.g., 1 µL) of high-concentration stock often leads to precipitation at the pipette tip interface.

  • The "Submarine" Injection:

    • Pre-fill your tube with Assay Buffer (containing BSA/Serum).

    • Immerse the pipette tip below the surface of the buffer.

    • Expel the DMSO stock rapidly while vortexing the buffer tube.

    • Note: Do not drop the DMSO on top of the liquid surface; it will form a film and precipitate.

Protocol B: Cyclodextrin Complexation (For In Vivo/High Dose)

Use this if you need concentrations > 100 µM in aqueous media.

Concept: Encapsulate the hydrophobic drug inside a water-soluble donut-shaped sugar (HP-β-CD).

  • Vehicle Prep: Prepare 20% (w/v) Hydroxypropyl-beta-cyclodextrin (HP-β-CD) in sterile water.

  • Solubilization:

    • Add compound stock (in DMSO/Ethanol) to the 20% CD solution.

    • Sonicate for 15–30 minutes at 37°C.

    • The cyclodextrin cavity will sequester the lipophilic pyridine ring, keeping it in solution.

Decision Matrix: Choosing Your Solvent System

Use the following logic flow to select the correct formulation based on your experimental endpoint.

SolventStrategy Start Start: Define Application App_Cell Cellular Assay (IC50 / Viability) Start->App_Cell App_Vivo In Vivo / Animal Study (PK / Efficacy) Start->App_Vivo App_Chem Chemical Synthesis (Reaction) Start->App_Chem Decision_Conc Req. Conc > 50 µM? App_Cell->Decision_Conc Soln_Complex Cyclodextrin (HP-β-CD) or Liposomes App_Vivo->Soln_Complex Oral/IP (High Dose) Soln_CoSolv PEG400 / Saline (Cosolvent System) App_Vivo->Soln_CoSolv IV Injection Soln_Organic DCM, THF, or Biphasic (DCM/Water) App_Chem->Soln_Organic Soln_DMSO Standard DMSO (<0.5% final) Decision_Conc->Soln_DMSO No Decision_Conc->Soln_Complex Yes (High Solubility Req)

Figure 1: Solvent Selection Decision Tree. Selects the optimal formulation strategy based on biological tolerance and concentration requirements.

Stability & Storage (Critical Data)

ParameterRecommendationMechanism/Reasoning
Stock Storage -20°C or -80°CPrevent thermal degradation.
Solvent Anhydrous DMSOWater in DMSO promotes slow hydrolysis of the nitrile over months.
Freeze/Thaw Max 5 cyclesRepeated crystallization induces aggregation nuclei. Aliquot your stock!
Light Sensitivity Protect from lightHalogenated pyridines can undergo photodehalogenation (loss of Cl/F) under UV light.

References

  • Lipinski, C. A. (2000). "Drug-like properties and the causes of poor solubility and poor permeability." Journal of Pharmacological and Toxicological Methods. (Explains the "Brick Dust" concept and LogP impact).

  • Savjani, K. T., et al. (2012). "Drug Solubility: Importance and Enhancement Techniques." ISRN Pharmaceutics. (Review of cosolvent and cyclodextrin strategies).

  • PubChem Compound Summary. "3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile" (Structural analog data used for physicochemical inference).

  • Organic Chemistry Portal. "Nitrile Hydrolysis." (Mechanistic basis for avoiding basic pH).

  • ResearchGate Discussions. "Solubility of compounds slightly soluble or insoluble in DMSO." (Practical lab troubleshooting for DMSO precipitation).

Troubleshooting

Technical Support Center: Controlling Regioselectivity in Reactions Involving 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Welcome to the technical support center for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of achieving regioselective control in reactions with this versatile but challenging building block. Here, we move beyond simple protocols to explain the underlying principles that govern reaction outcomes, empowering you to troubleshoot and optimize your synthetic strategies.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the fundamental reactivity of 3-chloro-2-(trifluoromethyl)isonicotinonitrile.

Q1: What are the primary reactive sites on 3-chloro-2-(trifluoromethyl)isonicotinonitrile and what factors govern their reactivity?

The pyridine ring of 3-chloro-2-(trifluoromethyl)isonicotinonitrile is electron-deficient due to the electronegativity of the nitrogen atom and the strong electron-withdrawing effects of the trifluoromethyl (-CF3) and cyano (-CN) groups.[1][2][3] This electronic profile dictates its reactivity, primarily towards nucleophilic aromatic substitution (SNAr).

The three key positions for substitution are C3, C4, and C5. The chlorine atom at the C3 position is a leaving group, but direct substitution at this position is often challenging. The positions ortho (C2 and C4) and para (C6, which is absent here) to the ring nitrogen are inherently activated for nucleophilic attack. This is because the anionic intermediate (a Meisenheimer complex) formed during the reaction can be stabilized by delocalizing the negative charge onto the electronegative nitrogen atom.[4][5][6]

In this specific molecule, the primary sites for nucleophilic attack are the C4 and C5 positions, with the C3-chloro group acting as the leaving group. The relative reactivity of these sites is influenced by:

  • Electronic Effects: The powerful electron-withdrawing trifluoromethyl group at C2 strongly activates the adjacent C3 position for nucleophilic attack.[2]

  • Steric Hindrance: The bulky trifluoromethyl group can sterically hinder the approach of nucleophiles to the C3 position, potentially favoring attack at the more accessible C4 position.[4][5]

Q2: Why is achieving regioselectivity in SNAr reactions with this substrate often difficult?

Controlling regioselectivity is challenging due to the subtle interplay of electronic and steric factors.[5] While the C4 position is electronically activated, the C5 position can also be susceptible to attack, especially with smaller, highly reactive nucleophiles. The outcome of the reaction can be highly dependent on the specific nucleophile, solvent, temperature, and presence of any catalysts.

Q3: Can cross-coupling reactions be performed on this molecule? If so, at which position?

Yes, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura[7][8][9][10] and Buchwald-Hartwig amination[11][12][13][14][15] are powerful tools for forming new carbon-carbon and carbon-nitrogen bonds, respectively. These reactions typically occur at the site of the halide, in this case, the C3 position. The success of these reactions depends on the choice of catalyst, ligand, base, and solvent.

Section 2: Troubleshooting Guide for Common Reactions

This section provides a problem-and-solution framework for common issues encountered during the functionalization of 3-chloro-2-(trifluoromethyl)isonicotinonitrile.

Issue 1: Poor Regioselectivity in Nucleophilic Aromatic Substitution (SNAr) - Mixture of C4 and C5 Substituted Products

Problem: You are attempting a nucleophilic aromatic substitution to introduce a nucleophile at the C4 position, but you are observing a significant amount of the C5-substituted isomer.

Root Cause Analysis:

The formation of a mixture of isomers is a classic indication that the energy barrier for attack at both the C4 and C5 positions is comparable under your current reaction conditions.

  • Nucleophile Size: Small, highly reactive nucleophiles may have a lower barrier to attack at the more sterically hindered C3 position, leading to substitution at C4, while also being reactive enough to attack at C5. Conversely, bulkier nucleophiles will preferentially attack the less sterically hindered position.[5]

  • Solvent Effects: The polarity of the solvent can influence the stability of the Meisenheimer intermediate and the solvation of the nucleophile, thereby affecting the regioselectivity.[4][16]

  • Temperature: Higher reaction temperatures can provide enough energy to overcome the activation barrier for the formation of the less favored isomer, leading to a loss of selectivity.

Troubleshooting Workflow:

start Start: Poor Regioselectivity (C4/C5 Mixture) nucleophile Step 1: Evaluate Nucleophile Sterics start->nucleophile solvent Step 2: Modify Solvent System nucleophile->solvent If mixture persists temperature Step 3: Adjust Reaction Temperature solvent->temperature If mixture persists outcome Outcome: Improved C4 Selectivity temperature->outcome Successful Optimization

Caption: Troubleshooting workflow for poor SNAr regioselectivity.

Detailed Solutions:

Parameter Action Rationale
Nucleophile Increase the steric bulk of the nucleophile.A bulkier nucleophile will experience greater steric repulsion from the trifluoromethyl group at C2, making attack at the adjacent C3 position (leading to C4 substitution) less favorable and promoting attack at the more accessible C5 position.[4][5]
Solvent Screen a range of solvents with varying polarities (e.g., from non-polar like toluene to polar aprotic like DMF or DMSO).The ability of the solvent to stabilize the charged intermediate can significantly impact the reaction pathway. For instance, in some systems, polar aprotic solvents can favor substitution at one position over another.[16]
Temperature Lower the reaction temperature.By reducing the thermal energy of the system, you can increase the preference for the reaction pathway with the lower activation energy, which is often the formation of the more sterically favored product.
Issue 2: Low Yield in Palladium-Catalyzed Cross-Coupling at C3 (e.g., Suzuki or Buchwald-Hartwig)

Problem: You are attempting a Suzuki or Buchwald-Hartwig coupling at the C3-chloro position, but are observing low conversion of your starting material.

Root Cause Analysis:

Low yields in palladium-catalyzed cross-coupling reactions are often due to issues with the catalytic cycle.

  • Catalyst Deactivation: The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting its catalytic activity.

  • Ligand Choice: The electronic and steric properties of the phosphine ligand are crucial for the efficiency of the oxidative addition and reductive elimination steps.[11][12]

  • Base Strength and Solubility: The base plays a critical role in the transmetalation step of the Suzuki reaction and the deprotonation of the amine in the Buchwald-Hartwig reaction.[7][14] An inappropriate base can lead to slow or incomplete reactions.

Troubleshooting Workflow:

start Start: Low Cross-Coupling Yield at C3 ligand Step 1: Screen Ligands start->ligand base Step 2: Optimize Base ligand->base If low yield persists solvent Step 3: Vary Solvent base->solvent If low yield persists result Outcome: Improved Yield solvent->result Successful Optimization

Caption: Troubleshooting workflow for low cross-coupling yield.

Detailed Solutions:

Parameter Action Rationale
Ligand Screen a variety of phosphine ligands with different steric and electronic properties (e.g., bulky, electron-rich ligands like SPhos, XPhos, or RuPhos).Bulky, electron-rich ligands can promote the oxidative addition of the aryl chloride to the palladium center and facilitate the reductive elimination step, which is often the rate-limiting step in the catalytic cycle.[11]
Base Test a range of bases with varying strengths and solubilities (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).The choice of base is critical for the efficiency of the transmetalation step in Suzuki couplings and for the deprotonation of the amine in Buchwald-Hartwig reactions.[7][14] The solubility of the base in the reaction solvent can also significantly impact the reaction rate.
Solvent Experiment with different solvents or solvent mixtures (e.g., toluene, dioxane, or a mixture of toluene/water for Suzuki couplings).The solvent can affect the solubility of the reagents and the stability of the catalytic species. For Suzuki reactions, a biphasic system with water is often beneficial.[7]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Regioselective SNAr with a Bulky Amine at the C4-Position

This protocol provides a starting point for achieving C4-selective amination using a sterically hindered amine.

Materials:

  • 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

  • Bulky secondary amine (e.g., diisopropylamine)

  • Potassium carbonate (K₂CO₃)

  • Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine

Procedure:

  • To a solution of 3-chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 eq) in DMF, add the bulky secondary amine (1.2 eq) and K₂CO₃ (2.0 eq).

  • Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and pour it into water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling at the C3-Position

This protocol outlines a general method for C-C bond formation at the C3 position.

Materials:

  • 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

  • Arylboronic acid

  • Pd(PPh₃)₄

  • Sodium carbonate (Na₂CO₃)

  • Toluene

  • Ethanol

  • Water

Procedure:

  • In a reaction vessel, combine 3-chloro-2-(trifluoromethyl)isonicotinonitrile (1.0 eq), the arylboronic acid (1.5 eq), and Na₂CO₃ (2.0 eq).

  • Add a solvent mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

  • Degas the mixture by bubbling argon through it for 15-20 minutes.

  • Add the palladium catalyst, Pd(PPh₃)₄ (0.05 eq), and heat the reaction to reflux (around 90-100 °C) under an inert atmosphere.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

References

  • Quora. Why nucleophilic substitution in pyridine favours at position-2?. (2016). Available from: [Link]

  • Vaia. Explain why the trifluoromethyl group is meta-directing in electrophilic aromatic substitution. Would you expect -CF3 to be activating or deactivating in -. Available from: [Link]

  • ResearchGate. Effects of the Pyridine 3-Substituent on Regioselectivity in the Nucleophilic Aromatic Substitution Reaction of 3-Substituted 2,6-Dichloropyridines with 1-Methylpiperazine Studied by a Chemical Design Strategy. (2025). Available from: [Link]

  • Chemistry Stack Exchange. Is there any selectivity between the C-2 and C-4 positions of pyridine in SNAr reactions?. (2016). Available from: [Link]

  • University of Liverpool. Pyridines: properties, syntheses & reactivity. Available from: [Link]

  • Oka, H., et al. (2020). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(3), 139-152.
  • RSC Publishing. A broadly applicable quantitative relative reactivity model for nucleophilic aromatic substitution (SNAr) using simple descriptors. (2022). Available from: [Link]

  • MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Available from: [Link]

  • Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

  • ACS Publications. Toward a Physical Interpretation of Substituent Effects: The Case of Fluorine and Trifluoromethyl Groups. (2014). Available from: [Link]

  • ChemRxiv. 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Available from: [Link]

  • ResearchGate. Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. (2025). Available from: [Link]

  • ResearchGate. Three Chloro(trifluoromethyl)pyridines as Model Substrates for Regioexhaustive Functionalization. (2025). Available from: [Link]

  • NIH. Concerted Nucleophilic Aromatic Substitution Reactions. Available from: [Link]

  • ACS Publications. Computational Study on the Boundary Between the Concerted and Stepwise Mechanism of Bimolecular SNAr Reactions. (2020). Available from: [Link]

  • Wikipedia. Suzuki reaction. Available from: [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). Available from: [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. (2023). Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • Chemistry LibreTexts. 16.7: Nucleophilic Aromatic Substitution. (2024). Available from: [Link]

  • ResearchGate. Nucleophilic Aromatic Substitution. (2020). Available from: [Link]

  • Wang, Y., et al. (2022). Regioselective Synthesis of 3‐Trifluoromethyl 4‐Substituted Pyrazoles by [3+2] Cycloaddition of Trifluoroacetonitrile Imines and Nitroalkenes. Asian Journal of Organic Chemistry, 11(7), e202200257.
  • MDPI. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Available from: [Link]

  • Google Patents. CN110885298B - Synthesis method of 4-chloro-3- (trifluoromethyl) phenylisocyanate.
  • NIH. Suzuki-Miyaura cross-coupling of 3-pyridyl triflates with 1-alkenyl-2-pinacol boronates. Available from: [Link]

  • Fisher Scientific. Suzuki-Miyaura Cross-Coupling Reaction. Available from: [Link]

  • NIH. A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions. Available from: [Link]

  • NIH. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate. Available from: [Link]

  • RSC Publishing. Cu catalyzed [4 + 2] cycloaddition for the synthesis of highly substituted 3-fluoropyridines. Available from: [Link]

  • MDPI. Unveiling the Stereoselectivity and Regioselectivity of the [3+2] Cycloaddition Reaction between N-methyl-C-4-methylphenyl-nitrone and 2-Propynamide from a MEDT Perspective. Available from: [Link]

  • Organic Chemistry Portal. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Available from: [Link]

  • RSC Publishing. Polysubstituted 3-trifluoromethylpyrazoles: regioselective (3 + 2)-cycloaddition of trifluoroacetonitrile imines with enol ethers and functional group transformations. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

HPLC method development for purity analysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

An In-Depth Technical Guide to Developing a Stability-Indicating HPLC Purity Method for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile Authored by: A Senior Application Scientist This guide provides a comprehensive, tech...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to Developing a Stability-Indicating HPLC Purity Method for 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Authored by: A Senior Application Scientist

This guide provides a comprehensive, technically-grounded walkthrough for the development of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity analysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. We will move beyond a simple protocol, exploring the scientific rationale behind each experimental choice, comparing alternative approaches, and culminating in a fully optimized method suitable for quality control and stability testing in a regulated environment.

Introduction: The Analyte and the Analytical Imperative

3-Chloro-2-(trifluoromethyl)isonicotinonitrile is a substituted pyridine derivative. Such halogenated and trifluoromethylated heterocyclic compounds are common structural motifs in modern pharmaceuticals and agrochemicals. The trifluoromethyl (CF3) group, in particular, is known to enhance properties like metabolic stability and lipophilicity, making it a valuable functional group in drug design.[1]

The purity of such an intermediate or active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts the safety and efficacy of the final product.[2] Therefore, a highly specific and reliable analytical method is required to quantify the main component and separate it from any process-related impurities and potential degradation products.[3][4] This guide details the development of a stability-indicating assay method (SIAM), which is designed to provide an accurate measure of the drug substance's purity, free from interference from any degradants that may form under various stress conditions.[3][5]

Foundational Strategy: Physicochemical Properties and Initial Chromatographic Considerations

A successful method development strategy begins with an analysis of the analyte's structure.

  • Pyridine Core: The nitrogen atom in the pyridine ring is basic (typical pKa ~5.2-6.0), which can lead to undesirable interactions with acidic residual silanol groups on traditional silica-based HPLC columns, resulting in poor peak shape (tailing).[6]

  • Substituents: The chloro and trifluoromethyl groups increase the molecule's hydrophobicity, making it well-suited for reversed-phase chromatography.

  • Chromophore: The substituted aromatic ring provides strong ultraviolet (UV) absorbance, making UV detection a suitable choice.[3] A wavelength of 254 nm is a common starting point for pyridine derivatives.[7]

Based on these properties, our development strategy will focus on RP-HPLC with UV detection, paying special attention to mitigating peak tailing and ensuring the method is stability-indicating.

Comparative Method Development: A Step-by-Step Optimization

The development process is a systematic evaluation of chromatographic parameters to achieve optimal separation.[4]

Stage 1: Column Selection and Comparison

The stationary phase is the most critical factor for achieving selectivity. We will compare three columns with different selectivities to find the most suitable one. A C18 column is a versatile starting point, but alternatives are necessary to address the potential basicity of the analyte.[8]

Column TypeRationaleExpected Outcome
Standard C18 Industry workhorse, provides high hydrophobic retention.Good retention, but potential for peak tailing due to silanol interactions with the pyridine nitrogen.
End-Capped C18 Features advanced end-capping to shield residual silanols.Improved peak symmetry (reduced tailing) compared to the standard C18.
Phenyl-Hexyl Offers alternative selectivity through π-π interactions with the aromatic ring of the analyte.May provide better separation of closely related impurities, especially those with aromatic differences.

Experimental Insight: The choice to compare these columns is deliberate. Starting with a standard C18 establishes a baseline, while the end-capped and phenyl-hexyl phases represent logical next steps to address the specific chemical challenges (basicity, aromaticity) posed by the analyte.

Stage 2: Mobile Phase Optimization

The mobile phase composition fine-tunes the separation.[3] We will evaluate organic modifiers and the pH of the aqueous phase.

  • Organic Modifier: Acetonitrile and methanol are the most common organic solvents in RP-HPLC. Acetonitrile typically offers lower viscosity and better UV transparency. A gradient elution from a low to a high concentration of acetonitrile will be used to ensure elution of both polar and non-polar impurities.[8]

  • Aqueous Phase & pH Control: To ensure consistent retention and excellent peak shape for the basic analyte, the aqueous phase must be buffered at a pH that keeps the pyridine nitrogen consistently protonated. Using an acidic modifier like formic acid or trifluoroacetic acid (TFA) improves peak shape significantly.[7] A 0.1% solution of formic acid in water (pH ~2.7) is an excellent choice as it is volatile and MS-compatible.

Causality Explanation: By maintaining a pH at least 2 units below the analyte's pKa, we ensure the pyridine nitrogen is fully protonated. This positively charged species is repelled by any residual protonated silanols (pKa ~3.5), minimizing secondary interactions and producing sharp, symmetric peaks.

Stage 3: Gradient Elution and Temperature Optimization

A gradient elution is essential for a purity method, as it must separate impurities with a wide range of polarities.[8]

  • Initial Gradient: A broad scouting gradient (e.g., 5% to 95% Acetonitrile over 20 minutes) will be used to determine the approximate elution time of the main peak and identify the presence of any late-eluting impurities.

  • Gradient Optimization: The gradient will then be tailored to provide high resolution around the main peak and any observed impurities.

  • Column Temperature: Elevating the column temperature (e.g., to 30°C or 40°C) can improve efficiency by reducing mobile phase viscosity and can also alter selectivity.[7]

Forging a Stability-Indicating Method: Forced Degradation Studies

To ensure the method is stability-indicating, it must be proven that it can separate the intact API from any degradation products.[5] This is achieved through forced degradation (stress testing), as mandated by ICH guidelines.[9][10][11] The goal is to achieve 5-20% degradation of the API to ensure potential degradants are generated at detectable levels.[9]

G cluster_stress Forced Degradation Conditions (ICH Q1A) Acid Acid Hydrolysis (e.g., 0.1N HCl, 60°C) Analysis Analyze Stressed Samples with Developed HPLC Method Acid->Analysis Base Base Hydrolysis (e.g., 0.1N NaOH, 60°C) Base->Analysis Oxidation Oxidation (e.g., 3% H2O2, RT) Oxidation->Analysis Thermal Thermal (e.g., 80°C, solid state) Thermal->Analysis Photo Photolytic (ICH Q1B light exposure) Photo->Analysis API API Sample (3-Chloro-2-(trifluoromethyl) isonicotinonitrile) API->Acid Expose to stress API->Base Expose to stress API->Oxidation Expose to stress API->Thermal Expose to stress API->Photo Expose to stress Evaluate Evaluate Peak Purity & Resolution (Rs > 2.0) Analysis->Evaluate Conclusion Method is Stability-Indicating Evaluate->Conclusion All degradants resolved

Protocol for Forced Degradation
  • Acid Hydrolysis: Dissolve the analyte in a 50:50 mixture of acetonitrile and 0.1 M HCl. Heat at 60°C.

  • Base Hydrolysis: Dissolve the analyte in a 50:50 mixture of acetonitrile and 0.1 M NaOH. Heat at 60°C.

  • Oxidative Degradation: Dissolve the analyte in acetonitrile and treat with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Expose the solid API to dry heat at 80°C.

  • Photolytic Degradation: Expose the solid API and a solution of the API to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[10][11]

After exposure, samples are diluted and injected into the HPLC system. The chromatograms are compared to that of an unstressed sample to identify new peaks. The method is considered stability-indicating if all degradation product peaks are successfully resolved from the main analyte peak.[12]

The Optimized Method: Protocol and System Suitability

Following the comparative development and forced degradation studies, the following method was established as optimal.

G cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing step1 1. Weigh 25 mg of sample step2 2. Dissolve in 50 mL Acetonitrile/Water (50:50) step3 3. Sonicate to dissolve step4 4. Final concentration: 0.5 mg/mL step5 5. Inject 5 µL into HPLC system step6 6. Run optimized gradient method step7 7. Detect at 265 nm step8 8. Integrate peaks step9 9. Check System Suitability step10 10. Calculate % Purity by area normalization

Optimized Chromatographic Conditions
ParameterOptimized Condition
HPLC System Agilent 1260 Infinity II or equivalent
Column Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Time (min)
0
20
22
25
25.1
30
Flow Rate 1.0 mL/min
Column Temp. 30°C
Detection UV at 265 nm
Injection Vol. 5 µL
Diluent Acetonitrile/Water (50:50, v/v)
System Suitability Testing (SST)

Before sample analysis, a system suitability solution (a standard solution of the analyte) is injected five times. The results must meet the following criteria to ensure the system is performing correctly.

SST ParameterAcceptance CriteriaRationale
Tailing Factor (T) T ≤ 1.5Ensures peak symmetry, indicating minimal unwanted secondary interactions.
Theoretical Plates (N) N ≥ 5000Measures column efficiency and the sharpness of the peak.
%RSD of Peak Area ≤ 1.0% for 5 replicatesDemonstrates the precision of the injection and detection system.
Resolution (Rs) Rs ≥ 2.0 between the main peak and any adjacent impurityConfirms that adjacent peaks are baseline separated, allowing for accurate quantification.[12]

Conclusion

This guide has detailed a systematic, science-driven approach to developing a stability-indicating HPLC method for the purity analysis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile. By comparing different stationary phases, optimizing mobile phase conditions, and rigorously testing the method's specificity through forced degradation studies, we have established a final protocol that is precise, robust, and fit for purpose. This method successfully separates the main component from process impurities and all stress-induced degradants, ensuring the reliable quality assessment of this important chemical entity.

References

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

  • ResearchGate. (2021). (PDF) Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

  • SciSpace. (2021). Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. Retrieved from [Link]

  • Taylor & Francis Online. (2007). Hydrophobicity Study for Some Pyrazolo‐Pyridine Derivatives by RP‐TLC and RP‐HPLC. Retrieved from [Link]

  • ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

  • Human Journals. (2023). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

  • Pharmaceutical Outsourcing. (2012). Forced Degradation to Develop Stability-indicating Methods. Retrieved from [Link]

  • IRJPMS. (n.d.). Stability Indicating HPLC Method Development: A Review. Retrieved from [Link]

  • The Royal Society of Chemistry. (2024). How to Develop Stability Indicating HPLC Methods. Retrieved from [Link]

  • ScienceDirect. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

  • IJSDR. (n.d.). Force Degradation for Pharmaceuticals: A Review. Retrieved from [Link]

  • LCGC International. (2021). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. Retrieved from [Link]

  • LCGC International. (2026). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

  • IJCRT.org. (2021). ICH GUIDELINES: STRESS DEGRADATION STUDY. Retrieved from [Link]

  • MDPI. (2024). Efficient Trifluoromethylation of Halogenated Hydrocarbons Using Novel [(bpy)Cu(O2CCF2SO2F)2] Reagent. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Reactivity of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile and its Non-Fluorinated Analogs in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal and agrochemical research, the pyridine scaffold is a cornerstone for the development of novel bioactive molecules.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and agrochemical research, the pyridine scaffold is a cornerstone for the development of novel bioactive molecules.[1] The strategic functionalization of this heterocycle via nucleophilic aromatic substitution (SNAr) is a critical tool in the synthetic chemist's arsenal. This guide provides an in-depth comparison of the reactivity of 3-chloro-2-(trifluoromethyl)isonicotinonitrile against its non-fluorinated counterparts, namely 3-chloro-2-methylisonicotinonitrile and 3-chloroisonicotinonitrile. Understanding the nuanced reactivity differences imparted by the trifluoromethyl group is paramount for designing efficient synthetic routes and optimizing reaction conditions.

The Decisive Role of the Trifluoromethyl Group in Modulating Reactivity

The trifluoromethyl (-CF3) group is a powerful modulator of a molecule's physicochemical properties. Its strong electron-withdrawing nature, a consequence of the high electronegativity of fluorine atoms, significantly influences the electronic environment of the pyridine ring.[2][3] This inductive effect is substantially greater than that of a methyl group (-CH3) or a hydrogen atom, leading to a more electron-deficient aromatic system in 3-chloro-2-(trifluoromethyl)isonicotinonitrile.[4]

The SNAr reaction of halopyridines typically proceeds through a two-step addition-elimination mechanism involving a negatively charged intermediate known as a Meisenheimer complex.[1][5] The rate of this reaction is highly dependent on the stability of this intermediate. Electron-withdrawing groups, particularly at the ortho and para positions to the leaving group, stabilize the Meisenheimer complex, thereby accelerating the reaction.[6]

Therefore, the trifluoromethyl group at the 2-position of 3-chloro-2-(trifluoromethyl)isonicotinonitrile is expected to significantly enhance its reactivity towards nucleophiles compared to its non-fluorinated analogs. The -CF3 group's ability to delocalize the negative charge of the Meisenheimer complex through its strong inductive effect lowers the activation energy of the initial nucleophilic attack, which is often the rate-determining step.[5]

Comparative Reactivity: A Quantitative Perspective

To illustrate the profound impact of the trifluoromethyl group, let's consider the relative reaction rates of 3-chloro-2-(trifluoromethyl)isonicotinonitrile and its non-fluorinated analogs with a common nucleophile, such as a primary or secondary amine. While specific kinetic data for these exact compounds can be sparse in publicly available literature, the well-established principles of physical organic chemistry allow for a robust qualitative and semi-quantitative comparison.

CompoundKey Substituent at C2Expected Relative Rate of SNArRationale
3-Chloro-2-(trifluoromethyl)isonicotinonitrile-CF3HighestThe trifluoromethyl group is a very strong electron-withdrawing group, significantly stabilizing the Meisenheimer intermediate.[3][7]
3-Chloro-2-methylisonicotinonitrile-CH3LowestThe methyl group is a weak electron-donating group, which destabilizes the negatively charged Meisenheimer intermediate.
3-Chloroisonicotinonitrile-HIntermediateThe hydrogen atom has a negligible electronic effect compared to the other substituents, serving as a baseline for comparison.

This predicted trend is a direct consequence of the electronic effects of the substituents on the stability of the Meisenheimer complex formed during the SNAr reaction.

Experimental Design for a Definitive Comparison

To empirically validate these reactivity differences, a series of kinetic experiments can be designed. A common and effective method for monitoring the progress of SNAr reactions is UV-Vis spectrophotometry, particularly under pseudo-first-order conditions.[5]

Experimental Protocol: Kinetic Analysis via UV-Vis Spectrophotometry

Objective: To determine the pseudo-first-order rate constants (kobs) for the reaction of 3-chloro-2-(trifluoromethyl)isonicotinonitrile and its non-fluorinated analogs with a selected nucleophile.

Materials:

  • 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

  • 3-Chloro-2-methylisonicotinonitrile

  • 3-Chloroisonicotinonitrile

  • Selected nucleophile (e.g., piperidine, morpholine)

  • Anhydrous solvent (e.g., acetonitrile, DMSO)

  • UV-Vis spectrophotometer with a thermostatted cuvette holder

Procedure:

  • Reagent Preparation:

    • Prepare stock solutions of each halopyridine substrate (e.g., 0.1 mM in the chosen solvent).

    • Prepare a series of stock solutions of the nucleophile at varying concentrations (e.g., 1 mM, 2 mM, 5 mM, 10 mM) in the same solvent. The nucleophile should be in large excess to ensure pseudo-first-order conditions.

  • Spectrophotometer Setup:

    • Set the UV-Vis spectrophotometer to a wavelength (λmax) where the product shows significant absorbance and the starting material shows minimal absorbance. This will likely require a preliminary scan of the reactants and the expected product.

    • Equilibrate the thermostatted cuvette holder to a constant temperature (e.g., 25.0 ± 0.1 °C).[5]

  • Kinetic Run:

    • Pipette a known volume of the halopyridine stock solution into a quartz cuvette.

    • Initiate the reaction by rapidly adding a known volume of the nucleophile stock solution to the cuvette and mixing thoroughly.

    • Immediately begin recording the absorbance at the predetermined λmax as a function of time until the reaction is complete (i.e., the absorbance plateaus).

  • Data Analysis:

    • The observed pseudo-first-order rate constant (kobs) is determined by fitting the absorbance versus time data to a first-order exponential equation: At = A∞ - (A∞ - A0)e-kobst.[5]

    • Repeat the experiment for each concentration of the nucleophile.

    • The second-order rate constant (k2) can be determined from the slope of a plot of kobs versus the nucleophile concentration.

Workflow for Comparative Kinetic Study

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis P1 Prepare stock solutions of halopyridines and nucleophile E1 Equilibrate spectrophotometer and cuvette P1->E1 E2 Mix reactants in cuvette E1->E2 E3 Record absorbance vs. time E2->E3 A1 Fit data to first-order exponential equation to find k_obs E3->A1 A2 Plot k_obs vs. [Nucleophile] A1->A2 A3 Determine second-order rate constant (k2) from slope A2->A3 C1 Comparative Reactivity Analysis A3->C1 Compare k2 values

Caption: Workflow for a comparative kinetic study of SNAr reactions.

Mechanistic Insights

The enhanced reactivity of the trifluoromethyl-substituted compound can be visualized through its effect on the SNAr mechanism.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

The electron-withdrawing trifluoromethyl group stabilizes the negatively charged Meisenheimer complex, lowering the activation energy of the first, rate-determining step and thus increasing the overall reaction rate.

Conclusion for the Practicing Scientist

The substitution of a methyl group or hydrogen with a trifluoromethyl group at the 2-position of 3-chloroisonicotinonitrile profoundly enhances its reactivity in nucleophilic aromatic substitution reactions. This heightened reactivity is a direct result of the powerful electron-withdrawing nature of the -CF3 group, which stabilizes the key Meisenheimer intermediate. For researchers in drug discovery and process development, this translates to several practical advantages:

  • Milder Reaction Conditions: The increased reactivity often allows for the use of lower temperatures and shorter reaction times, which can improve the overall efficiency and sustainability of a synthesis.

  • Broader Nucleophile Scope: The enhanced electrophilicity of the pyridine ring may enable reactions with a wider range of weaker nucleophiles that might be unreactive with the non-fluorinated analogs.

  • Predictive Power in Analogue Synthesis: A clear understanding of these electronic effects allows for the rational design of synthetic strategies and the prediction of reactivity trends within a series of related compounds.

By leveraging the unique properties of the trifluoromethyl group, chemists can more effectively and efficiently access a diverse array of functionalized pyridine derivatives for various applications in the life sciences.

References

  • A Comparative Analysis of Reaction Kinetics for Halopyridines in Nucleophilic Aromatic Substitution - Benchchem.
  • Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PMC.
  • Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional - Benchchem.
  • The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - MDPI.
  • Superelectrophiles and the effects of trifluoromethyl substituents - PMC - NIH.
  • Superelectrophiles and the Effects of Trifluoromethyl Substituents - SciSpace.
  • Nucleophilic Aromatic Substitution - Chemistry LibreTexts.

Sources

Validation

A Comparative Guide to the Crystallography of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and materials science, the architectural arrangement of atoms within a molecule is paramount. This guide delves in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the architectural arrangement of atoms within a molecule is paramount. This guide delves into the world of X-ray crystallography, focusing on 3-chloro-2-(trifluoromethyl)isonicotinonitrile and its derivatives. These compounds are of significant interest due to the unique electronic properties conferred by the trifluoromethyl group and the halogen substituent, which can profoundly influence molecular interactions and, consequently, biological activity and material properties.[1][2] While a definitive crystal structure for the parent compound, 3-chloro-2-(trifluoromethyl)isonicotinonitrile, is not publicly available, this guide will provide a comparative analysis based on closely related structures. By examining the crystallographic data of analogous compounds, we can infer and predict the structural behavior of this important class of molecules.

The Structural Influence of Trifluoromethyl and Chloro Substituents

The introduction of a trifluoromethyl (-CF3) group and a chlorine (-Cl) atom onto the isonicotinonitrile scaffold dramatically alters its physicochemical properties. The -CF3 group is a strong electron-withdrawing moiety with high lipophilicity, which can enhance metabolic stability and membrane permeability of drug candidates.[2] The chlorine atom, capable of participating in halogen bonding, adds another layer of complexity and potential for directed intermolecular interactions.[3][4][5] Understanding how these substituents dictate the three-dimensional arrangement of molecules in a crystal lattice is crucial for rational drug design and the engineering of novel materials.[6][7]

Comparative Crystallographic Data Analysis

To illustrate the structural impact of these substituents, we will compare the crystallographic data of a closely related derivative, 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid , with other relevant halogenated and trifluoromethylated pyridine compounds.

Compound Crystal System Space Group Key Intermolecular Interactions Reference
3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acidTriclinicP-1O-H···O hydrogen bonds, C-H···O and C-H···F contacts forming a network structure.[8]
N-Alkyl-3-halogenopyridinium SaltsVariesVariesC-Br···I halogen bonds, C-H···I hydrogen bonds, and anion-π interactions are observed, with the strength and presence of halogen bonds depending on the halogen.[4][4]
Dichlorine–pyridine N-oxide complexes--Strong Cl-Cl···−O–N+ halogen bonds were demonstrated.[9][9]
Trifluoromethylated AromaticsVariesVariesWeak F···π and/or F···F contacts are controlling factors in the stacking of π systems.[7][7]

Analysis: The crystal structure of 3-chloro-5-(trifluoromethyl)pyridine-2-carboxylic acid reveals a triclinic system with a network of hydrogen bonds and other short contacts.[8] This highlights the importance of the carboxylic acid group in directing the crystal packing. In contrast, studies on N-alkyl-3-halogenopyridinium salts emphasize the role of halogen bonding, with the strength of the interaction increasing from chlorine to iodine.[4][5] The presence of the trifluoromethyl group in various aromatic systems has been shown to induce weak F···π and F···F interactions that influence the stacking of the molecules.[6] It is therefore highly probable that the crystal structure of 3-chloro-2-(trifluoromethyl)isonicotinonitrile and its derivatives will be influenced by a combination of these interactions: halogen bonding involving the chlorine atom, and weak interactions involving the trifluoromethyl group, in addition to any interactions involving the nitrile group.

Experimental Workflow for Single-Crystal X-ray Diffraction

Obtaining high-quality crystallographic data is a multi-step process that requires meticulous attention to detail.[10]

X-ray_Crystallography_Workflow cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement cluster_3 Data Analysis & Deposition CrystalGrowth Crystal Growth (Slow Evaporation, Vapor Diffusion, etc.) CrystalMounting Crystal Mounting CrystalGrowth->CrystalMounting Select suitable crystal DataCollection X-ray Diffraction Data Collection (e.g., Oxford Diffraction Gemini Ultra) CrystalMounting->DataCollection Mount on diffractometer DataProcessing Data Processing & Reduction (e.g., Bruker SAINT) DataCollection->DataProcessing Collect diffraction intensities StructureSolution Structure Solution (e.g., SHELXT) DataProcessing->StructureSolution Process raw data StructureRefinement Structure Refinement (Full-matrix least-squares) StructureSolution->StructureRefinement Obtain initial model DataAnalysis Data Analysis & Visualization StructureRefinement->DataAnalysis Refine atomic positions CIF_Creation CIF File Generation DataAnalysis->CIF_Creation Analyze final structure DatabaseDeposition Deposition to CSD CIF_Creation->DatabaseDeposition Standardized data format SAR_Logic XrayData X-ray Crystallography Data (3D Structure) SAR Structure-Activity Relationship (SAR) Analysis XrayData->SAR Provides structural insights DrugDesign Rational Drug Design SAR->DrugDesign Guides molecular modifications NewCandidates New Drug Candidates (Improved Properties) DrugDesign->NewCandidates Leads to optimized molecules

Sources

Comparative

Comparative Guide: Diagnostic IR Signatures of Nitrile vs. Trifluoromethyl Groups in Small Molecule Therapeutics

Executive Summary In the landscape of modern drug design, the Nitrile (-C≡N) and Trifluoromethyl (-CF₃) moieties are ubiquitous bioisosteres, prized for their ability to modulate metabolic stability, lipophilicity, and b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of modern drug design, the Nitrile (-C≡N) and Trifluoromethyl (-CF₃) moieties are ubiquitous bioisosteres, prized for their ability to modulate metabolic stability, lipophilicity, and binding affinity.[1] However, their detection and quantification via Fourier Transform Infrared (FTIR) spectroscopy present diametrically opposite challenges.

This guide provides a technical comparison of these two functional groups. We contrast the "Silent Region" specificity of the nitrile group against the "Fingerprint Region" dominance of the trifluoromethyl group. This document moves beyond basic textbook assignments to offer field-proven protocols for unambiguous identification during reaction monitoring and quality control.

The Physics of Detection: Dipole Moments & Vibrational Modes

To understand the spectral differences, we must look at the underlying physics. IR intensity is governed by the change in dipole moment (


) during vibration.
  • Nitrile (-C≡N): A linear oscillator.[2] The triple bond is stiff (high force constant), pushing the frequency into a region where few other bonds vibrate. However, its intensity is highly dependent on its local environment (conjugation).

  • Trifluoromethyl (-CF₃): A tetrahedral rotor. The C-F bond is one of the most polarized in organic chemistry. The resulting stretching vibrations involve massive dipole changes, creating some of the most intense bands observed in IR spectroscopy, often swamping the detector in the fingerprint region.

Diagram 1: Vibrational Mechanism & Dipole Flux

G cluster_0 Nitrile (-C≡N) Physics cluster_1 Trifluoromethyl (-CF3) Physics N_struct Linear Geometry (sp hybridized) N_vib Stretching Mode (~2200 cm⁻¹) N_struct->N_vib N_dipole Moderate Dipole Change (Variable Intensity) N_vib->N_dipole F_struct Tetrahedral Geometry (sp³ hybridized) F_vib Sym/Asym Stretches (1000-1400 cm⁻¹) F_struct->F_vib F_dipole Massive Dipole Change (Extreme Intensity) F_vib->F_dipole

Figure 1: Comparative mechanism of vibrational modes. Note the distinction between the linear nitrile stretch and the complex, high-intensity coupling of the CF₃ group.

Technical Deep Dive: Spectral Characteristics

The Nitrile Group (-C≡N): The "Silent Sentinel"

The nitrile stretch is the gold standard for diagnostic clarity because it resides in the 2000–2700 cm⁻¹ window, a region largely void of other organic absorptions (except alkynes).

  • Frequency Range: 2200–2260 cm⁻¹.

  • The Conjugation Shift: This is the critical diagnostic parameter.

    • Saturated Aliphatic Nitriles: appear higher, typically 2240–2260 cm⁻¹ .

    • Aromatic/Conjugated Nitriles: The delocalization of

      
      -electrons weakens the triple bond force constant, shifting the peak to lower wavenumbers (2220–2240 cm⁻¹ ) and significantly increasing intensity due to enhanced polarizability.
      
  • Diagnostic Confidence: High. Unless a terminal alkyne or isocyanate is present, a sharp peak here is definitive for -CN.

The Trifluoromethyl Group (-CF₃): The "Fingerprint Dominator"

Unlike the discrete nitrile peak, the -CF₃ group manifests as a complex cluster of bands in the 1000–1400 cm⁻¹ region.

  • Frequency Range:

    • Asymmetric Stretch: ~1300–1360 cm⁻¹ (Often a doublet or broad band).

    • Symmetric Stretch: ~1100–1200 cm⁻¹.[3][4]

  • Intensity Warning: C-F stretches are often the strongest peaks in the entire spectrum. In ATR (Attenuated Total Reflectance) spectroscopy, these peaks can be so intense that they violate the Beer-Lambert linear range, leading to "flat-topped" or distorted peaks if the path length is not managed.

  • Interference: This region overlaps with C-O (ethers, esters) and C-N stretches. However, the sheer intensity of the C-F band usually allows it to overpower these interferences, serving as a negative diagnostic (i.e., if there is no massive peak here, you likely don't have a CF₃ group).

Comparative Data Analysis

The following table summarizes the key diagnostic metrics for researchers comparing these moieties.

FeatureNitrile (-C≡N)Trifluoromethyl (-CF₃)
Primary Region 2200 – 2260 cm⁻¹ (Silent Region)1000 – 1400 cm⁻¹ (Fingerprint)
Peak Morphology Single, sharp spikeBroad, complex, often split bands
Intensity Weak to Medium (Stronger if conjugated)Very Strong (often strongest in spectrum)
Interferences Minimal (Alkynes ~2100-2260 cm⁻¹)High (C-O, C-N, C-C fingerprint modes)
Environment Effect Frequency shifts ~20 cm⁻¹ with conjugationBand shape/splitting changes with steric environment
Detection Limit Moderate (requires good S/N ratio)Excellent (detectable even at trace levels)

Validated Experimental Protocol: ATR-FTIR Workflow

Protocol: "Dual-Pass" Verification System

Objective: To capture the weak nitrile peak without saturating the detector with the strong CF₃ peak.

Prerequisites:

  • FTIR Spectrometer with Diamond or ZnSe ATR crystal.

  • Resolution: 4 cm⁻¹.

  • Scans: 32 (Screening) or 64 (High Quality).

Step-by-Step Methodology:

  • Background Acquisition: Clean crystal with isopropanol. Collect background (air) to remove atmospheric CO₂ (~2350 cm⁻¹) and H₂O. Note: CO₂ is dangerously close to the nitrile region; ensure the background is fresh.

  • Sample Loading:

    • Solids: Crush to fine powder. Apply typically 80–100 lbs pressure.

    • Liquids: Cover the crystal completely.

  • The "Gain Check" (Critical for CF₃):

    • Perform a preview scan. Look at the region 1000–1400 cm⁻¹.

    • Pass Criteria: If the CF₃ bands exceed 1.5 Absorbance Units (AU), the detector is non-linear.

    • Correction: If >1.5 AU, reduce sample contact pressure (solids) or dilute the sample (liquids) to bring the strongest peak below 1.0 AU.

  • The "Zoom" Analysis (Critical for Nitrile):

    • Once the CF₃ bands are within linear range, acquire the full spectrum.

    • Zoom into 2100–2300 cm⁻¹.[5]

    • Validation: Verify the peak is distinct from the CO₂ doublet (2349/2360 cm⁻¹). A nitrile peak should be a singlet.

  • Data Processing: Apply "ATR Correction" (software algorithm) to account for penetration depth differences between the high-wavenumber nitrile (low penetration) and low-wavenumber CF₃ (high penetration).

Diagram 2: Analytical Decision Workflow

G Start Start Analysis Scan Acquire Preview Scan Start->Scan CheckCF3 Check 1000-1400 cm⁻¹ (CF3 Region) Scan->CheckCF3 Decision1 Absorbance > 1.5 AU? CheckCF3->Decision1 Action1 Reduce Pressure / Dilute (Prevent Saturation) Decision1->Action1 Yes CheckCN Check 2200-2260 cm⁻¹ (Nitrile Region) Decision1->CheckCN No Action1->Scan Decision2 Peak Present? CheckCN->Decision2 ResultCN Confirm Nitrile Check Conjugation Shift Decision2->ResultCN Yes ResultCF3 Confirm CF3 Check Fingerprint Pattern Decision2->ResultCF3 No (Only CF3 Analysis) ResultCN->ResultCF3 Next Step

Figure 2: Logic flow for analyzing samples containing both high-intensity (CF₃) and low-intensity (CN) absorbers.

References

  • Spectroscopy Online. (2023). Organic Nitrogen Compounds IV: Nitriles. Retrieved from [Link]

  • National Institutes of Health (PMC). (2020). Nitrile Infrared Intensities Characterize Electric Fields. Retrieved from [Link]

  • Chemistry LibreTexts. (2024). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (2020). N-Trifluoromethyl Amines and Azoles: An Underexplored Functional Group. Retrieved from [Link][6]

  • Spectroscopy Online. (2023). Halogenated Organic Compounds. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Executive Safety Summary & Hazard Profiling Compound: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile Chemical Class: Halogenated Cyanopyridine Physical State: Typically a white to off-white crystalline solid. Critical Ha...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary & Hazard Profiling

Compound: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile Chemical Class: Halogenated Cyanopyridine Physical State: Typically a white to off-white crystalline solid.

Critical Hazard Assessment: As a Senior Application Scientist, I must emphasize that while specific toxicological data for this exact isomer may be limited in public repositories, its structural moieties—a pyridine ring substituted with a nitrile group, a chlorine atom, and a trifluoromethyl group—dictate a high-hazard handling protocol .

We treat this compound based on the Structure-Activity Relationship (SAR) of its analogs (e.g., 2-Chloro-3-(trifluoromethyl)pyridine):

  • Acute Toxicity (Oral/Dermal/Inhalation): Nitriles can metabolize to release cyanide ions, though often slower than simple aliphatic nitriles. Halogenated pyridines are known to be toxic by ingestion and skin absorption.

  • Skin/Eye Corrosion: The combination of electron-withdrawing groups (-CF3, -CN, -Cl) increases the acidity and reactivity of the ring, making it a likely Severe Eye Irritant (Category 2A/1) and Skin Irritant (Category 2) or potential sensitizer.

  • Volatility: While a solid, the trifluoromethyl group increases volatility compared to non-fluorinated analogs, necessitating strict fume hood use.

Hierarchy of Controls & Engineering Measures

Before selecting PPE, you must validate your Engineering Controls.[1] PPE is the last line of defense, not the first.

Primary Engineering Control: Local Exhaust Ventilation (LEV)
  • Requirement: All open handling (weighing, transfer, solubilization) must occur inside a certified chemical fume hood.

  • Operational Standard: Maintain a face velocity between 0.3 m/s and 0.5 m/s (60–100 fpm).

  • Validation: Verify flow with a vane anemometer or the hood's digital monitor prior to use.

Personal Protective Equipment (PPE) Specifications

The following PPE protocol is designed to prevent permeation (chemical passing through the material on a molecular level) and degradation (physical breakdown).

A. Hand Protection: The "Double-Glove" Protocol

Fluorinated organics can permeate standard nitrile rubber over time.

LayerMaterial SpecificationScientific Rationale
Inner Layer Nitrile (4 mil / 0.1mm) Acts as a final barrier and perspiration absorber. Allows dexterity.[2]
Outer Layer High-Grade Nitrile (8 mil) or Laminate (Silver Shield®) Solid Handling: 8 mil Nitrile provides sufficient abrasion resistance.Solution Handling: If dissolved in ketones or chlorinated solvents, you must use Laminate gloves (e.g., Ansell Barrier), as fluorinated pyridines in solution can act as carriers through nitrile.
Inspection Inflation Test Inflate gloves with air to check for pinholes before donning.
B. Eye & Face Protection[2][3][4][5][6][7][8]
  • Standard: ANSI Z87.1+ (Impact and Splash rated).

  • Requirement: Chemical Splash Goggles (indirect venting). Safety glasses are insufficient due to the risk of airborne dust entering from the side or liquid splash tracking around the lens.

  • Augmentation: Use a Face Shield over goggles if handling quantities >5g or if the reaction is under pressure/heat.

C. Respiratory Protection[1][5][8][9][10]
  • Primary: Fume Hood (No respirator needed if contained).

  • Secondary (Spill/Outside Hood): If engineering controls fail, use a Full-Face Respirator with ABEK-P3 cartridges (Organic Vapor/Acid Gas/Particulate).

    • Why Acid Gas? Potential hydrolysis releases HF or HCl.

    • Why P3? To capture fine crystalline dust.

D. Body Protection[1][2][5][11][12]
  • Standard: Lab coat (100% cotton or Nomex/fire-resistant if using flammable solvents).

  • High-Hazard Add-on: Disposable Tyvek® sleeves or apron if there is a risk of dust generation, preventing accumulation on personal clothing.

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for PPE selection based on the state of the chemical.

PPE_Decision_Tree Start Handling 3-Chloro-2-(trifluoromethyl) isonicotinonitrile State Determine Physical State Start->State Solid Solid / Powder State->Solid Solution In Solution / Reaction State->Solution Solid_PPE PPE Protocol A: 1. Fume Hood (Required) 2. Double Nitrile Gloves 3. Splash Goggles 4. Lab Coat Solid->Solid_PPE Solvent_Check Solvent Type? Solution->Solvent_Check Standard_Solv Alcohols / Water Solvent_Check->Standard_Solv Aggressive_Solv DCM / THF / Ketones Solvent_Check->Aggressive_Solv Sol_PPE_Std PPE Protocol B: Same as Protocol A Standard_Solv->Sol_PPE_Std Sol_PPE_Agg PPE Protocol C: 1. Fume Hood 2. Laminate/Barrier Gloves 3. Face Shield + Goggles Aggressive_Solv->Sol_PPE_Agg

Figure 1: PPE Selection Decision Matrix based on physical state and solvent carrier risks.

Operational Protocols

A. Weighing & Transfer (The Critical Moment)

The highest risk of exposure occurs during weighing due to static electricity dispersing the powder.

  • Static Mitigation: Use an antistatic gun or ionizing bar inside the balance enclosure. Fluorinated compounds are prone to static charge.

  • The "Closed Transfer" Method:

    • Tare a vial with a cap inside the hood.

    • Add solid.[1] Cap the vial before moving it to the balance.

    • Weigh the sealed vial.

    • Return to the hood to adjust mass.

    • Reasoning: This prevents balance contamination and inhalation risk outside the hood.

B. Solubilization
  • Add solvent slowly to the solid.[1]

  • Exotherm Check: Halogenated pyridines can react exothermically with strong nucleophiles or bases. Monitor temperature during initial mixing.

Emergency Response & Disposal

Spill Response (Dry Powder)
  • Evacuate & Ventilate: Clear the immediate area.[1]

  • PPE Upgrade: Don full-face respirator (ABEK-P3) if outside the hood.

  • Dry Clean-up: Do NOT use a brush (creates dust). Use a HEPA vacuum dedicated to hazardous chemicals, or wet a paper towel with an inert solvent (e.g., heptane) to dampen the powder, then wipe up.

  • Decontamination: Wash surface with a mild detergent (pH 7-9) to remove residues. Avoid strong acids (risk of HCN/HF) or strong bases (risk of uncontrolled decomposition).

Waste Disposal[1][9][13]
  • Classification: Hazardous Organic Waste (Halogenated).

  • Segregation: Do not mix with acid waste streams. The nitrile group poses a theoretical risk of HCN generation if mixed with strong acids.

  • Labeling: Clearly label as "Contains Fluorinated Pyridine / Nitrile - Toxic."

References & Authority

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for 3-Chloro-5-(trifluoromethyl)pyridine-2-carbonitrile (Analog). Retrieved from .

  • Occupational Safety and Health Administration (OSHA). Personal Protective Equipment Standards (29 CFR 1910.132). Retrieved from .

  • Thermo Fisher Scientific. Safety Data Sheet: 2-Chloro-3-(trifluoromethyl)pyridine.[3] Retrieved from .

  • Ansell Chemical Resistance Guide. Permeation & Degradation Data for Nitriles/Laminates. Retrieved from .

(Note: Always verify the specific Certificate of Analysis and SDS provided by your chemical vendor, as synthesis byproducts can alter the hazard profile.)

Sources

© Copyright 2026 BenchChem. All Rights Reserved.